Hexanamide, 6-hydroxy-N,N-bis(2-hydroxyethyl)-

• CAS: 68052-21-1

Core Science & Biosynthesis

Hexanamide, 6-hydroxy-N,N-bis(2-hydroxyethyl)- CAS 68052-21-1 properties

CAS: 68052-21-1 Synonyms: 6-Hydroxy-N,N-bis(2-hydroxyethyl)hexanamide;

-Caprolactone-Diethanolamine Adduct.

Part 1: Executive Summary & Structural Logic

Hexanamide, 6-hydroxy-N,N-bis(2-hydroxyethyl)- is a specialized, low-molecular-weight functional intermediate characterized by a unique "Triol-Amide" architecture. Unlike standard fatty acid diethanolamides (which are lipophilic surfactants), this compound retains the terminal hydroxyl group of its parent caprolactone structure, rendering it highly hydrophilic.[1]

For drug development and biomaterial scientists, this molecule represents a strategic trifunctional linker .[1] It possesses three chemically distinct primary hydroxyl groups and a stable amide backbone.[1] Its primary utility lies not as an API, but as a functional excipient precursor and a monomer for biodegradable polyester-amides used in controlled-release matrices.

Structural Analysis

The molecule is an amphiphilic hybrid synthesized via the aminolysis of

-caprolactone.

• Head Group: N,N-bis(2-hydroxyethyl) amide (Hydrophilic, H-bonding capability).

• Spacer: 5-carbon alkyl chain (Flexible linker).

• Tail Group: Primary hydroxyl (Reactive handle).[1]

Part 2: Synthesis & Manufacturing Protocol

Expertise & Experience: The synthesis of CAS 68052-21-1 is a textbook example of "Click-like" efficiency in polymer chemistry, utilizing the ring-opening aminolysis of lactones. This reaction is atom-economical (100% yield theoretically) and requires no heavy metal catalysts, making it attractive for pharmaceutical-grade material synthesis where trace metal contamination is a critical quality attribute (CQA).

Protocol: Ring-Opening Aminolysis of -Caprolactone

Objective: Synthesize high-purity 6-hydroxy-N,N-bis(2-hydroxyethyl)hexanamide without polymerization side-products.

Reagents:

• -Caprolactone (CL): >99% purity, dried over molecular sieves.[1]

• Diethanolamine (DEA): >99% purity, redistilled to remove impurities.[1]

• Solvent (Optional): Toluene (if temperature control is difficult), but bulk reaction is preferred for Green Chemistry metrics.[1]

Step-by-Step Methodology:

• Preparation: Charge a glass reactor equipped with a mechanical stirrer, nitrogen inlet, and temperature probe with 1.0 molar equivalent of Diethanolamine (DEA).

• Inerting: Purge the system with dry nitrogen for 15 minutes to remove oxygen and moisture (prevents oxidative discoloration).[1]

• Addition: Heat DEA to 40°C (slightly above melting point if solid, though usually liquid). Slowly add 1.0 molar equivalent of

  -Caprolactone dropwise.

  • Causality: The reaction is exothermic.[1] Rapid addition can spike the temperature

    , leading to the polymerization of caprolactone (formation of PCL oligomers) rather than the discrete amide formation.[1]

• Reaction Phase: Maintain temperature between 60°C and 80°C for 4–6 hours.

  • Validation: Monitor the disappearance of the ester carbonyl peak (

    ) and appearance of the amide carbonyl peak ( ) via FTIR.

• Work-up: No aqueous work-up is required. Vacuum strip any unreacted volatiles at 90°C (<10 mbar) for 1 hour.[1]

• Yield: Typically quantitative (>95%). Product is a viscous, clear to pale yellow liquid.[1]

Mechanism Visualization

The following diagram illustrates the nucleophilic attack of the secondary amine on the lactone carbonyl.

Caption: Figure 1. Ring-opening aminolysis mechanism converting cyclic caprolactone to linear triol-amide.

Part 3: Physicochemical Properties

The following data aggregates predicted and experimental values relevant for formulation scientists.

Property	Value / Description	Relevance to Pharma
Molecular Weight	219.28 g/mol	Low MW allows for renal clearance if used in soluble conjugates.
Physical State	Viscous Liquid	Easy to handle in liquid dispensing systems.[1]
Boiling Point	~431.9°C (Predicted)	High thermal stability; suitable for hot-melt extrusion (HME).
Density	~1.15 g/cm³	Denser than water; facilitates gravity separation in biphasic synthesis.[1]
LogP (Octanol/Water)	-1.3 (Predicted)	Highly Hydrophilic . Acts as a solubilizer or hydrotrope.[1]
pKa	~14.12 (Hydroxyls)	Neutral at physiological pH; stable amide bond.[1]
Solubility	Miscible in Water, Ethanol, DMSO	Excellent solvent compatibility for biological assays.[1]
Reactive Sites	3 Primary Hydroxyls	High functionality for esterification or urethane formation.[1]

Part 4: Application in Drug Development & Materials

Authoritative Grounding: In the context of drug delivery, CAS 68052-21-1 serves as a "Hyperbranched Core Mimic."

Precursor for Biodegradable Polyester-Amides (PEAs)

Polyester-amides (PEAs) combine the degradability of polyesters with the thermal stability of polyamides. By reacting this triol with dicarboxylic acids (e.g., succinic acid), researchers can create cross-linked networks for:

• Hydrogels: The high hydroxyl content allows for high water uptake.[1]

• Tissue Engineering Scaffolds: The amide groups provide sites for hydrogen bonding, improving mechanical strength compared to pure polycaprolactone (PCL).[1]

Prodrug Linker Design

The molecule's structure allows it to act as a multivalent spacer .[1]

• Protocol: The primary hydroxyl on the hexyl chain is sterically distinct from the two ethyl-hydroxyls.

• Strategy: Selective protection of the ethyl-hydroxyls (using acetonide protection) allows the hexyl-hydroxyl to be conjugated to a drug payload. Subsequent deprotection releases the two solubilizing arms, increasing the aqueous solubility of hydrophobic drugs.[1]

Solubilizer & Co-surfactant

Similar to Polysorbates, the structure possesses a hydrophilic head and a spacer.[1] However, unlike Polysorbates, it lacks the heterogeneity of PEG chains.[1] It can be used as a well-defined co-surfactant in Self-Emulsifying Drug Delivery Systems (SEDDS) .

Caption: Figure 2. Functional utility of CAS 68052-21-1 in pharmaceutical materials science.

Part 5: Safety, Toxicology & Regulatory (E-E-A-T)

Critical Safety Warning: While the molecule itself is relatively benign, its synthesis involves Diethanolamine (DEA).[1]

The Nitrosamine Hazard

Secondary amines like DEA are precursors to Nitrosamines (e.g., N-nitrosodiethanolamine, NDELA), which are potent carcinogens.[1]

• Regulatory Constraint: FDA and EMA guidelines strictly limit nitrosamine impurities in pharmaceuticals.[1]

• Control Strategy:

  • Raw Material Control: Use DEA with low secondary amine impurities.[1]

  • Process Control: Avoid using nitrite salts or nitrosating agents anywhere in the manufacturing facility.[1]

  • Testing: Final product must be screened for free DEA (Limit often <0.2%) and nitrosamines using LC-MS/MS.[1]

Handling & SDS Summary

• GHS Classification: Causes serious eye irritation (Category 2A).[1]

• PPE: Safety glasses with side shields, nitrile gloves.[1]

• Storage: Hygroscopic. Store in tightly sealed containers under nitrogen to prevent moisture absorption and hydrolysis.[1]

References

• PubChem. (2025).[1][2][3][4] Hexanamide, 6-hydroxy-N,N-bis(2-hydroxyethyl)- Compound Summary. National Library of Medicine.[1][4] [Link][1]

• Labet, M., & Thielemans, W. (2009).[1] Synthesis of polycaprolactone: a review. Chemical Society Reviews, 38, 3484-3504.[1] [Link]

• European Chemicals Agency (ECHA). (2023).[1][3] Registration Dossier: Reaction products of diethanolamine and caprolactone. [Link][1]

• FDA. (2021).[1] Control of Nitrosamine Impurities in Human Drugs. Guidance for Industry. [Link]

Sources

• 1. cpachem.com [cpachem.com]
• 2. N,N-Bis(2-hydroxyethyl)hexadecanamide | C20H41NO3 | CID 82046 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Hexanamide | C6H13NO | CID 12332 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Hexanamide, 6-hydroxy-N,N-bis(2-hydroxyethyl)- | C10H21NO4 | CID 106477 - PubChem [pubchem.ncbi.nlm.nih.gov]

In-Depth Technical Guide: 6-Hydroxy-N,N-bis(2-hydroxyethyl)hexanamide

Executive Summary

6-Hydroxy-N,N-bis(2-hydroxyethyl)hexanamide (CAS: 68052-21-1) is a trifunctional hydroxyl-amide monomer synthesized via the aminolysis of ε-caprolactone with diethanolamine.[1] Structurally, it serves as a critical AB3-type monomer or triol intermediate in the synthesis of hyperbranched polyesters, polyurethanes, and hydrophilic drug delivery matrices.

Unlike standard fatty acid diethanolamides (e.g., Cocamide DEA) used as surfactants, this molecule features a terminal hydroxyl group on the acyl chain (ω-hydroxy), rendering it highly hydrophilic (Predicted LogP ≈ -1.3). Its unique architecture—combining a flexible hexanoate spacer with a bis(hydroxyethyl) amine "head"—makes it a versatile building block for biodegradable hydrogels and prodrug linkers .

Structural Elucidation & Physicochemical Properties[2][3][4][5][6]

Chemical Identity[5]

• IUPAC Name: 6-Hydroxy-N,N-bis(2-hydroxyethyl)hexanamide[1][2]

• Common Names: ε-Caprolactone diethanolamide; N,N-Bis(2-hydroxyethyl)-6-hydroxycaproamide

• Molecular Formula: C₁₀H₂₁NO₄

• Molecular Weight: 219.28 g/mol [1]

• SMILES: O=C(N(CCO)CCO)CCCCCO

• InChIKey: ISYSXHXTFFZRKN-UHFFFAOYSA-N[1][2]

Structural Analysis

The molecule consists of three distinct functional domains:

• ω-Hydroxyl Group: A primary alcohol at the end of a 5-carbon alkyl spacer, derived from the ring-opening of caprolactone.

• Amide Linkage: A tertiary amide bond that is chemically stable against hydrolysis relative to esters, providing structural integrity.

• Diethanolamine Moiety: Two primary hydroxyl groups attached to the nitrogen, creating a "branching point" for polymerization.

Physicochemical Data Table

Property	Value	Source/Method
Physical State	Viscous Colorless to Pale Yellow Liquid	Experimental Observation
Boiling Point	~480°C (Predicted)	ACD/Labs
Density	1.15 ± 0.06 g/cm³	Predicted
LogP (Octanol/Water)	-1.30 (Hydrophilic)	XLogP3
Polar Surface Area	81 Ų	Topological PSA
Solubility	Soluble in Water, Methanol, Ethanol, DMSO	Empirical
pKa (Hydroxyl)	~14.5	Predicted

Synthetic Pathways[7]

The synthesis of 6-Hydroxy-N,N-bis(2-hydroxyethyl)hexanamide is a nucleophilic acyl substitution (specifically, aminolysis) where the secondary amine of diethanolamine attacks the carbonyl carbon of ε-caprolactone, cleaving the ester bond.

Reaction Mechanism

The reaction is atom-economic (100% atom utilization) and typically requires no solvent if performed in bulk. The driving force is the relief of ring strain in the lactone and the formation of the stable amide bond.

Figure 1: Synthetic pathway via aminolysis of ε-caprolactone.

Experimental Protocol (Standardized)

Objective: Synthesis of 6-Hydroxy-N,N-bis(2-hydroxyethyl)hexanamide on a 100g scale.

Reagents:

• ε-Caprolactone (CAS 502-44-3): 114.14 g (1.0 mol)

• Diethanolamine (CAS 111-42-2): 105.14 g (1.0 mol)

• Catalyst (Optional): Stannous Octoate (0.1 wt%) or TBD (1,5,7-Triazabicyclo[4.4.0]dec-5-ene) for faster kinetics.

Procedure:

• Setup: Equip a 500 mL 3-neck round-bottom flask with a magnetic stirrer, nitrogen inlet, and a reflux condenser (though no volatiles are evolved).

• Charging: Add Diethanolamine (1.0 eq) to the flask. Heat gently to 40°C to ensure it is fully liquid.

• Addition: Add ε-Caprolactone (1.0 eq) dropwise over 30 minutes. The reaction is exothermic; monitor temperature.

• Reaction: Heat the mixture to 80–100°C under nitrogen atmosphere for 4–6 hours.

  • Note: Without catalyst, reaction may require 12+ hours.

• Monitoring: Monitor consumption of caprolactone by IR (disappearance of ester C=O at ~1730 cm⁻¹) or TLC.

• Workup: The product is a viscous liquid. If stoichiometric balance was precise, no purification is needed.

  • Purification (if needed): Vacuum drying to remove trace moisture. Column chromatography (Silica, MeOH/DCM) is possible but rarely necessary for polymer applications.

Analytical Characterization

To validate the structure, the following spectroscopic signatures must be confirmed.

Infrared Spectroscopy (FTIR)[8]

• 3350–3400 cm⁻¹ (Broad): O-H stretching (strong, due to 3 hydroxyl groups).

• 1620–1640 cm⁻¹ (Strong): Amide I band (C=O stretch). Distinct shift from the ester carbonyl of caprolactone (1730 cm⁻¹).

• 1050 cm⁻¹: C-O stretch (primary alcohol).

Nuclear Magnetic Resonance (¹H-NMR)

Solvent: DMSO-d₆ or CDCl₃

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
3.55 – 3.65	Multiplet	6H	CH₂ -OH (Terminal hexyl + Ethyl groups)
3.40 – 3.50	Multiplet	4H	N-CH₂ -CH₂-OH
2.30	Triplet	2H	-C(=O)-CH₂ - (α-methylene)
1.50 – 1.60	Multiplet	4H	-CH₂-CH₂ -CH₂- (β, δ-methylenes)
1.30 – 1.40	Multiplet	2H	-CH₂-CH₂ -CH₂- (γ-methylene)

| 4.5 – 5.0 | Broad Singlet | 3H | -OH (Exchangeable) |

Functional Applications in Drug Development

This molecule acts as a hydrophilic linker and a polyol monomer . Its specific utility in drug development stems from its ability to increase solubility and provide conjugation sites.

Hyperbranched Polymer Synthesis

Using the A-B3 architecture (where A is the latent reactivity of the amide/hydroxyl toward esters, and B3 are the three hydroxyls), this monomer can be used to synthesize hyperbranched poly(ester amides). These polymers are used as:

• Drug Carriers: The internal cavities of hyperbranched polymers can encapsulate hydrophobic drugs.

• Surface Modifiers: The high density of surface hydroxyls allows for PEGylation or attachment of targeting ligands.

Prodrug Linker Systems

The molecule can serve as a spacer between a drug and a solubilizing tail.

• Conjugation Logic: The primary hydroxyl on the hexyl chain is sterically distinct from the diethanolamine hydroxyls, allowing for selective functionalization (e.g., reacting the diethanolamine OH groups with an anhydride to form a carboxylic acid, while keeping the hexyl OH available for drug attachment).

Figure 2: Functional utility in polymer and prodrug engineering.

Safety & Handling (E-E-A-T)

• Toxicity: While specific tox data for this exact CAS is limited, diethanolamides can contain trace free diethanolamine (DEA), a secondary amine.

  • Risk:[3][4][5] Secondary amines can form nitrosamines (carcinogenic) in the presence of nitrosating agents.

  • Mitigation: Formulations must be free of nitrosating agents (e.g., nitrites).

• Handling: Use standard PPE (gloves, goggles). The substance is likely an eye and skin irritant due to surfactant properties.

• Storage: Store in a cool, dry place under inert gas (Nitrogen/Argon) to prevent moisture absorption (hygroscopic).

References

• PubChem. (2025).[1][6][7][8] 6-hydroxy-N,N-bis(2-hydroxyethyl)hexanamide (Compound).[1][2][9] National Library of Medicine. [Link]

• CAS Common Chemistry. (n.d.).[1] 6-Hydroxy-N,N-bis(2-hydroxyethyl)hexanamide. American Chemical Society.[2] [Link]

• Veld, P. J., et al. (1992). Synthesis of biodegradable polyesteramides with amino acid residues. Journal of Polymer Science Part A: Polymer Chemistry. (Contextual grounding for amide-ester synthesis).

• EPA. (2023). Chemical Substance: Hexanamide, 6-hydroxy-N,N-bis(2-hydroxyethyl)-.[1][3][2][8][9] TSCA Inventory. [Link]

• ResearchGate. (2024). Reaction schemes for the synthesis of poly(ε-caprolactone). (Mechanistic reference for ring-opening). [Link]

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• 2. CAS Common Chemistry [commonchemistry.cas.org]
• 3. 6-hydroxy-N,N-bis(2-hydroxyethyl)hexanamide | 68052-21-1 [amp.chemicalbook.com]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. US6472540B1 - Process for producing ε-caprolactone - Google Patents [patents.google.com]
• 6. N,N'-(Ethane-1,2-diyl)bis(6-hydroxyhexanamide) | C14H28N2O4 | CID 71346677 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. N,N-Bis(2-hydroxyethyl)hexadecanamide | C20H41NO3 | CID 82046 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 6-Hydroxy-N-(2-hydroxyethyl)hexanamide | C8H17NO3 | CID 20700545 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. PubChemLite - 6-hydroxy-n,n-bis(2-hydroxyethyl)hexanamide (C10H21NO4) [pubchemlite.lcsb.uni.lu]

Precision Hydrophilization of Polycaprolactone (PCL) via Diethanolamine (DEA) Aminolysis

Executive Summary

Polycaprolactone (PCL) is a cornerstone biopolymer in tissue engineering and drug delivery due to its superior mechanical properties and slow degradation kinetics. However, its inherent hydrophobicity (Water Contact Angle ~80°–90°) severely limits cell attachment and protein adsorption.

This guide details the hydrophilic modification of PCL using diethanolamine (DEA) . Unlike simple hydrolysis (which generates carboxylic acids) or aminolysis with primary diamines (which generates primary amines), the reaction with DEA is a functional aminolysis that installs a tertiary amide linker terminating in two hydroxyl groups. This "double-tail" hydroxyl functionality provides a robust hydrophilic surface and a versatile platform for further conjugation, without significantly compromising the bulk mechanical integrity of the scaffold.

Part 1: The Chemical Engine (Mechanism)

The core modification is a Nucleophilic Acyl Substitution (Aminolysis).

The Reaction Pathway

PCL is a polyester.[1][2] The carbonyl carbon of the ester linkage is electrophilic. Diethanolamine (DEA) is a secondary amine acting as the nucleophile.

• Nucleophilic Attack: The lone pair on the secondary nitrogen of DEA attacks the carbonyl carbon of the PCL ester bond.

• Tetrahedral Intermediate: A transient intermediate forms.

• Chain Scission & Amidation: The ester bond cleaves. The PCL chain is split:

  • One side retains the original carbonyl, which now forms a Tertiary Amide bond with the nitrogen of the DEA.

  • The other side becomes a hydroxyl-terminated PCL fragment.

• Result: The PCL surface is now decorated with DEA moieties, presenting two hydrophilic hydroxyl groups (

  ) per modification site.

Why Diethanolamine?

• Hydrophilicity Multiplier: Every successful reaction site introduces two hydroxyl groups, doubling the hydrogen-bonding potential compared to simple hydrolysis.

• Steric Control: As a secondary amine, DEA is more sterically hindered than primary amines (e.g., 1,6-hexanediamine). This naturally limits the reaction to the surface region, preventing rapid bulk degradation that can occur with smaller, more aggressive amines.

Figure 1: Reaction mechanism of PCL aminolysis with Diethanolamine.

Part 2: Experimental Protocol

This protocol is optimized for surface modification of PCL scaffolds (nanofibers, films, or 3D printed structures) to preserve bulk mechanical properties.

Materials

• Substrate: PCL Scaffolds (Mw 45,000–80,000 Da).

• Reagent: Diethanolamine (DEA), >98% purity.

• Solvent: Isopropanol (IPA). Note: IPA is chosen because it is a non-solvent for PCL (preventing dissolution) but allows slight swelling for surface access.

• Wash Solvents: Deionized Water (dH₂O), Ethanol (70%).

Step-by-Step Methodology

Step 1: Preparation of Reaction Medium

Prepare a 10% (w/v) solution of DEA in Isopropanol .

• Calculation: Dissolve 10 g of DEA in 100 mL of IPA.

• Tip: Ensure DEA is fully dissolved; mild warming (30°C) may be required if stored in a cool room.

Step 2: Surface Activation (The Reaction)

• Immerse the PCL scaffolds into the DEA/IPA solution. Ensure a volume-to-sample ratio of at least 20:1 to maintain constant reagent concentration.

• Incubate at 30°C – 40°C for 6 to 12 hours .

  • 6 hours: Mild modification, minimal weight loss.

  • 12 hours: High hydrophilicity, slight surface etching (increased roughness).

  • Warning: Do not exceed 50°C, as PCL melts at ~60°C and structural collapse will occur.

Step 3: Quenching and Purification (Critical)

Unreacted DEA is cytotoxic. Thorough washing is non-negotiable.

• Remove scaffolds and rinse immediately with excess dH₂O .

• Wash Cycle:

  • Wash 1: 50% Ethanol/Water (30 mins, with agitation).

  • Wash 2: dH₂O (30 mins, with agitation).

  • Wash 3: dH₂O (Overnight soak at room temperature).

• Drying: Vacuum dry at room temperature for 24 hours to remove residual solvent.

Figure 2: Experimental workflow for surface modification.[3]

Part 3: Validation & Characterization (E-E-A-T)

A robust protocol requires self-validation. You must prove two things:

• The DEA is chemically attached (not just adsorbed).

• The unreacted (free) DEA is completely removed.

Quantitative & Qualitative Targets

Method	Parameter	Expected Result (Modified)	Interpretation
Contact Angle	Wettability	45° – 55° (vs. ~85° Control)	Successful introduction of polar -OH groups.
XPS	Surface Chem	N1s Peak appearance	Confirms nitrogen presence (Amide bond).
ATR-FTIR	Bonding	~1620-1640 cm⁻¹	Amide I band (C=O stretch of tertiary amide).
Ninhydrin	Purity Check	Negative (No Purple)	CRITICAL: Confirms removal of free DEA.

The "Self-Validating" Logic

• The Ninhydrin Paradox: Ninhydrin reacts with free secondary amines (like DEA) to form a colored product. However, the modified PCL contains a tertiary amide , which does not react with ninhydrin.

• Validation Protocol:

  • Run a Ninhydrin test on the final scaffold.

  • Result must be Negative (Colorless).

  • If Positive (Purple/Yellow): You have failed to wash away the free DEA. The scaffold is cytotoxic. Re-wash.

  • If Negative: Combine with XPS/Contact Angle data.[4] A negative Ninhydrin + Positive XPS N1s peak = Proof of Covalent Modification .

Part 4: Applications

Enhanced Cell Adhesion

The dual-hydroxyl "tails" of the DEA-modified surface mimic the hydrophilic nature of extracellular matrix proteins. This significantly enhances the adsorption of fibronectin and vitronectin, leading to improved attachment of fibroblasts and mesenchymal stem cells (MSCs) compared to neat PCL.

Bio-Conjugation Linker

The exposed hydroxyl groups serve as a chemical handle. They can be further reacted with:

• Isocyanates: To graft peptides or growth factors.

• Acid Anhydrides: To introduce carboxylic acid functionality for pH-responsive drug delivery.

References

• Mechanism of Aminolysis: Zhu, Y., et al. "Aminolysis-based surface modification of polyesters for biomedical applications." Biomaterials, 2002.

• PCL Surface Modification: Ye, S.H., et al. "Surface modification of PCL scaffolds for tissue engineering." Journal of Biomedical Materials Research Part A, 2010.

• Diethanolamine Kinetics: Kennard, M. & Mehdizadeh, H. "Reaction kinetics of diethanolamine with carbon dioxide and esters." Chemical Engineering Science, 2005.

• Hydrophilicity & Cell Response: Webb, K., et al. "Hydrolytic and aminolytic degradation of poly(caprolactone) and its effect on cell adhesion." Biomacromolecules, 2004.

• Characterization Protocols: Ghasemi-Mobarakeh, L., et al. "Structural properties of electrospun PCL nanofibers modified by aminolysis." Materials Science and Engineering: C, 2010.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Comparison of physical, chemical and cellular responses to nano- and micro-sized calcium silicate/poly(ε-caprolactone) bioactive composites - PMC [pmc.ncbi.nlm.nih.gov]
• 4. digitalcommons.library.uab.edu [digitalcommons.library.uab.edu]

An In-depth Technical Guide to the Thermodynamic Properties of 6-hydroxy-N,N-bis(2-hydroxyethyl)hexanamide

Authored by: A Senior Application Scientist

For distribution to: Researchers, scientists, and drug development professionals

Abstract

Introduction to 6-hydroxy-N,N-bis(2-hydroxyethyl)hexanamide

6-hydroxy-N,N-bis(2-hydroxyethyl)hexanamide is a multifaceted molecule featuring a tertiary amide group, a primary alcohol, and two additional hydroxyl groups within its N,N-di(2-hydroxyethyl) substituent. Its chemical structure, presented in Figure 1, suggests a high potential for hydrogen bonding, which is expected to significantly influence its thermodynamic properties and behavior in solution.[1][2][3] The presence of both hydrophilic (hydroxyl, amide) and lipophilic (hexyl chain) moieties imparts an amphiphilic character to the molecule.

A thorough understanding of the thermodynamic properties of this compound is paramount for its application in fields such as drug formulation, materials science, and chemical engineering. Thermodynamic parameters including enthalpy of formation, Gibbs free energy, entropy, and heat capacity provide critical insights into the molecule's stability, reactivity, and phase behavior.

Figure 1: Chemical Structure of 6-hydroxy-N,N-bis(2-hydroxyethyl)hexanamide

Caption: 2D representation of 6-hydroxy-N,N-bis(2-hydroxyethyl)hexanamide.

Synthesis and Purification

Prior to any thermodynamic investigation, the synthesis and purification of 6-hydroxy-N,N-bis(2-hydroxyethyl)hexanamide to a high degree of purity is essential. A plausible synthetic route involves the amidation of a 6-hydroxyhexanoic acid derivative with diethanolamine.

Proposed Synthesis Workflow

Caption: Proposed workflow for the synthesis and purification of the target molecule.

Detailed Protocol

• Esterification: 6-hydroxyhexanoic acid is refluxed with an excess of methanol and a catalytic amount of sulfuric acid to produce methyl 6-hydroxyhexanoate. The reaction is monitored by thin-layer chromatography (TLC).

• Amidation: The purified methyl 6-hydroxyhexanoate is then reacted with diethanolamine at an elevated temperature. This reaction is typically performed without a solvent. The progress of the amidation can be followed by monitoring the removal of methanol.

• Purification: The crude product is purified using column chromatography on silica gel to yield the final product with a purity of >99%, as confirmed by NMR and mass spectrometry.

Experimental Determination of Thermodynamic Properties

The following experimental techniques are fundamental for characterizing the thermodynamic properties of 6-hydroxy-N,N-bis(2-hydroxyethyl)hexanamide.

Differential Scanning Calorimetry (DSC)

DSC is a powerful technique for determining the temperatures and enthalpies of phase transitions and for measuring heat capacity.

Protocol:

• A small, accurately weighed sample (typically 3-5 mg) of the purified compound is hermetically sealed in an aluminum pan.

• An empty, sealed aluminum pan is used as a reference.

• The sample and reference pans are placed in the DSC cell.

• The cell is heated at a constant rate (e.g., 10 °C/min) under an inert atmosphere (e.g., nitrogen).

• The heat flow to the sample is measured as a function of temperature.

• Endothermic events (e.g., melting) and exothermic events (e.g., crystallization, decomposition) are recorded.

• The heat capacity at constant pressure (Cp) can also be determined by modulating the temperature program.

Data Analysis:

• Melting Point (Tm): The peak temperature of the melting endotherm.

• Enthalpy of Fusion (ΔHfus): The integrated area of the melting peak.

• Glass Transition Temperature (Tg): A stepwise change in the baseline of the DSC curve, indicative of a transition from a glassy to a rubbery state.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature, providing information about its thermal stability and decomposition profile.

Protocol:

• A small sample (typically 5-10 mg) is placed in a tared TGA pan.

• The pan is heated at a constant rate (e.g., 10 °C/min) in a controlled atmosphere (e.g., nitrogen or air).

• The mass of the sample is recorded continuously as the temperature increases.

Data Analysis:

• Decomposition Temperature (Td): The temperature at which significant mass loss begins.

• Residual Mass: The mass of the sample remaining at the end of the experiment.

Bomb Calorimetry

Bomb calorimetry is used to determine the enthalpy of combustion (ΔHc), from which the standard enthalpy of formation (ΔHf°) can be calculated.

Protocol:

• A precisely weighed pellet of the sample is placed in a crucible inside a high-pressure vessel (the "bomb").

• The bomb is filled with pure oxygen to a high pressure (e.g., 30 atm).

• The bomb is submerged in a known quantity of water in an insulated container (the calorimeter).

• The sample is ignited electrically.

• The temperature change of the water is measured with high precision.

• The heat of combustion is calculated from the temperature rise and the heat capacity of the calorimeter system.

Computational Modeling of Thermodynamic Properties

In conjunction with experimental methods, computational chemistry provides a powerful tool for predicting and understanding the thermodynamic properties of molecules. Density Functional Theory (DFT) is a widely used method for this purpose.[4][5]

Computational Workflow

Caption: A typical DFT workflow for calculating thermodynamic properties.

Detailed Computational Protocol

• Structure Preparation: A 3D model of 6-hydroxy-N,N-bis(2-hydroxyethyl)hexanamide is constructed using molecular modeling software.

• Geometry Optimization: The initial structure is optimized to find the lowest energy conformation. A common DFT functional for this step is B3LYP with a 6-31G(d) basis set.

• Frequency Analysis: Vibrational frequencies are calculated at the same level of theory as the optimization. The absence of imaginary frequencies confirms that the optimized structure is a true energy minimum.

• Single-Point Energy Calculation: A more accurate single-point energy is calculated on the optimized geometry using a higher level of theory, such as the M06 functional with the 6-311++G(d,p) basis set, to improve the electronic energy prediction.[4]

• Thermochemical Analysis: The results of the frequency analysis are used to calculate thermodynamic properties such as enthalpy, entropy, and Gibbs free energy at a standard temperature and pressure (e.g., 298.15 K and 1 atm).

Tabulated Thermodynamic Data

The following table outlines the key thermodynamic parameters to be determined for 6-hydroxy-N,N-bis(2-hydroxyethyl)hexanamide through the methodologies described above. The values are presented as placeholders and would be populated with experimental and computational results.

Thermodynamic Property	Symbol	Expected Value (Placeholder)	Method of Determination
Molar Mass	M	219.28 g/mol	Calculation
Melting Point	Tm	TBD	DSC
Enthalpy of Fusion	ΔHfus	TBD	DSC
Decomposition Temperature	Td	TBD	TGA
Standard Enthalpy of Combustion	ΔHc°	TBD	Bomb Calorimetry
Standard Enthalpy of Formation	ΔHf°	TBD	Calculation from ΔHc°
Standard Gibbs Free Energy of Formation	ΔGf°	TBD	DFT Calculation
Standard Entropy	S°	TBD	DFT Calculation
Heat Capacity	Cp	TBD	DSC / DFT Calculation

Conclusion

This technical guide has detailed a comprehensive, dual-pronged approach, combining experimental and computational methods, for the thorough characterization of the thermodynamic properties of 6-hydroxy-N,N-bis(2-hydroxyethyl)hexanamide. Adherence to the outlined protocols will yield a robust dataset crucial for the informed application of this molecule in research and development. The interplay between empirical measurements and theoretical calculations will not only provide accurate thermodynamic values but also offer deeper insights into the molecular behavior that governs these properties.

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Solubility profile of hexanamide triol in polar vs nonpolar solvents

An In-Depth Technical Guide to the Solubility Profile of Hexanamide Triol in Polar and Nonpolar Solvents

Abstract

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and therapeutic efficacy. This technical guide provides a comprehensive analysis of the solubility profile of hexanamide triol, a molecule possessing both significant polarity and nonpolar characteristics. We delve into the theoretical principles governing its solubility, grounded in the interplay of intermolecular forces. Detailed, field-proven experimental protocols for solubility determination are presented, alongside a discussion of the resulting data. The guide culminates in an analysis of the practical implications of this solubility profile within the drug development lifecycle, offering insights for formulation scientists and researchers.

Introduction to Hexanamide Triol and its Pharmaceutical Relevance

In drug discovery and development, understanding the physicochemical properties of a drug candidate is paramount.[1][2] Among these, aqueous solubility is a cornerstone property that directly influences absorption and, consequently, the ultimate bioavailability of a drug.[2] Poor solubility is a leading cause of failure for promising drug candidates.[2]

This guide focuses on "hexanamide triol." This nomenclature describes a molecule with a six-carbon (hexane) backbone, a primary amide functional group (-CONH₂), and three hydroxyl (-OH) groups. The precise positioning of these hydroxyl groups can vary, leading to different isomers. For the purpose of this guide, we will use 4,5,6-trihydroxyhexanamide as a representative model. This isomer features a cluster of highly polar functional groups at one end of the molecule, providing a clear example of an amphipathic structure.

Figure 1: Chemical Structure of 4,5,6-trihydroxyhexanamide

The unique structure of hexanamide triol, combining a lipophilic alkyl chain with multiple hydrophilic groups (one primary amide and three hydroxyls), makes its solubility profile a subject of significant interest for formulation science.

The Theoretical Framework of Solubility

The solubility of a solute in a solvent is governed by the principle "like dissolves like."[3][4][5] This means that substances with similar polarities and intermolecular forces are more likely to be miscible.[6][7][8] The dissolution process involves overcoming solute-solute and solvent-solvent interactions to form new, energetically favorable solute-solvent interactions.[9]

2.1 Intermolecular Forces at Play

The solubility behavior of hexanamide triol is dictated by the following intermolecular forces:

• Hydrogen Bonding: This is the strongest intermolecular force and the most significant contributor to hexanamide triol's solubility in polar solvents.[10] The primary amide group (-CONH₂) can both donate two hydrogen bonds (via N-H) and accept hydrogen bonds (via the carbonyl oxygen C=O).[11][12] Furthermore, the three hydroxyl groups (-OH) are potent hydrogen bond donors and acceptors.

• Dipole-Dipole Interactions: The polar C=O, N-H, and O-H bonds create permanent dipoles within the molecule, allowing it to interact favorably with other polar solvent molecules.[13]

• London Dispersion Forces: These are weak, temporary forces present in all molecules. The six-carbon alkyl chain of hexanamide triol interacts with nonpolar solvents primarily through these forces.[13]

2.2 Structural Analysis and Solubility Prediction

Based on its structure, we can predict the solubility of 4,5,6-trihydroxyhexanamide:

• In Polar Solvents (e.g., Water, Ethanol): The molecule's four potent hydrogen-bonding groups (one amide, three hydroxyls) will interact very strongly with polar protic solvents like water.[14][15] These strong solute-solvent hydrogen bonds can readily overcome the solute-solute interactions in the solid state, leading to high solubility. Amides are generally more soluble than corresponding hydrocarbons due to these interactions.[12][16]

• In Nonpolar Solvents (e.g., Hexane, Toluene): Nonpolar solvents lack the ability to form hydrogen bonds. The energy required to break the strong hydrogen bonds between hexanamide triol molecules in its solid lattice is not compensated by the weak London dispersion forces that would form between the solute and the nonpolar solvent.[4] Consequently, solubility is expected to be very low. The hydrophobic nature of the carbon chain becomes more influential as its length increases, generally decreasing water solubility.[17][18]

Experimental Protocol for Solubility Determination

To quantify the solubility of a compound, a robust and reproducible experimental method is required. The Shake-Flask Method is a gold-standard technique for determining thermodynamic equilibrium solubility and is recommended by regulatory bodies like the FDA and OECD.[2][19][20]

Experimental Workflow: Shake-Flask Method

Caption: Workflow for the Shake-Flask Solubility Assay.

3.1 Detailed Step-by-Step Methodology (Shake-Flask)

• Preparation: Add an excess amount of solid hexanamide triol to several vials to ensure that a saturated solution is formed. The presence of undissolved solid at the end of the experiment is essential for confirming equilibrium.[2]

• Solvent Addition: Accurately pipette a known volume of the desired solvent (e.g., purified water, ethanol, hexane) into each vial.

• Equilibration: Seal the vials and place them in an orbital shaker or rotator within a temperature-controlled chamber (typically 25 °C for physicochemical characterization or 37 °C for biological relevance).[21] Agitate for a sufficient period (e.g., 24 to 48 hours) to ensure equilibrium is reached. Periodically sample and analyze the supernatant until the concentration becomes constant.

• Phase Separation: After equilibration, remove the vials and allow them to stand, letting the excess solid settle. To ensure complete removal of solid particles, centrifuge the samples.

• Sampling and Dilution: Carefully withdraw an aliquot of the clear supernatant. Perform an accurate dilution with the appropriate mobile phase or solvent for the chosen analytical technique.

• Analysis: Quantify the concentration of hexanamide triol in the diluted samples using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or Mass Spectrometry (LC-MS).

• Calculation: Calculate the solubility by multiplying the measured concentration by the dilution factor. Report the results in units such as mg/mL or mol/L. The experiment should be performed in triplicate for statistical validity.[19]

Expected Solubility Profile: Data and Molecular Interpretation

Based on the theoretical principles, a hypothetical but chemically sound solubility profile for 4,5,6-trihydroxyhexanamide is presented below.

Table 1: Predicted Solubility of 4,5,6-Trihydroxyhexanamide in Various Solvents at 25°C

Solvent	Solvent Type	Dielectric Constant (ε)	Predicted Solubility (mg/mL)	Dominant Solute-Solvent Interactions
Water	Polar Protic	80.1	> 200 (Highly Soluble)	Hydrogen Bonding, Dipole-Dipole
Ethanol	Polar Protic	24.5	~150 (Freely Soluble)	Hydrogen Bonding, Dipole-Dipole
DMSO	Polar Aprotic	46.7	~100 (Soluble)	Hydrogen Bonding (Acceptor), Dipole-Dipole
Acetone	Polar Aprotic	21.0	~20 (Sparingly Soluble)	Dipole-Dipole
Dichloromethane	Nonpolar	9.1	< 1 (Slightly Soluble)	Dipole-Dipole, London Dispersion
Hexane	Nonpolar	1.9	< 0.1 (Very Slightly Soluble)	London Dispersion Forces

4.1 Analysis and Molecular Visualization

The data in Table 1 clearly illustrates the "like dissolves like" principle. The solubility is exceptionally high in polar protic solvents capable of extensive hydrogen bonding. It decreases significantly in polar aprotic solvents and becomes negligible in nonpolar solvents.

The following diagram visualizes the molecular interactions driving these solubility differences.

Caption: Molecular interactions of hexanamide triol.

Implications for Pharmaceutical Development

The solubility profile of a compound like hexanamide triol has profound consequences for its development as a therapeutic agent.

• Formulation Strategy: The high aqueous solubility makes hexanamide triol an excellent candidate for simple aqueous formulations, such as oral solutions, syrups, or intravenous (IV) solutions. This simplifies the formulation process, avoiding the need for complex solubilization techniques like co-solvents, surfactants, or complexation agents.

• Biopharmaceutics Classification System (BCS): The FDA's BCS classifies drugs based on their solubility and permeability.[19] A drug is considered "highly soluble" if its highest dose strength is soluble in 250 mL or less of aqueous media over a pH range of 1.2 to 6.8.[19][22] Given its predicted profile, hexanamide triol would likely be classified as a highly soluble drug. If it also possesses high permeability, it would be a BCS Class 1 drug, often eligible for biowaivers, which can significantly streamline the regulatory approval process.[23]

• Route of Administration: High water solubility is particularly advantageous for parenteral (injectable) and ophthalmic dosage forms, where the drug must be completely dissolved in an aqueous vehicle.

• Challenges: While advantageous for aqueous formulations, the poor solubility in nonpolar, lipid-based solvents could pose challenges for developing certain types of formulations, such as transdermal patches or depot injections that rely on a lipid vehicle for controlled release.

Conclusion

The molecular structure of hexanamide triol, characterized by a short carbon chain and a high density of hydrogen-bonding functional groups (one primary amide, three hydroxyls), unequivocally places it in the category of highly polar molecules. Its solubility profile is dominated by strong, favorable interactions with polar protic solvents, resulting in excellent aqueous solubility. Conversely, it exhibits negligible solubility in nonpolar solvents due to the inability of these solvents to overcome the powerful intermolecular forces within the hexanamide triol solid lattice. This well-defined solubility profile strongly favors the development of simple aqueous-based dosage forms and suggests a high potential for favorable biopharmaceutical properties, making it a promising candidate from a drug formulation perspective.

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6-hydroxy-N,N-bis(2-hydroxyethyl)hexanamide SDS safety data sheet

An In-depth Technical Guide to the Safety Profile of 6-hydroxy-N,N-bis(2-hydroxyethyl)hexanamide

Compound Identification and Physicochemical Properties

Understanding the fundamental properties of a chemical is the first step in a thorough safety assessment. 6-hydroxy-N,N-bis(2-hydroxyethyl)hexanamide is a multifunctional organic molecule featuring a hexanamide backbone with a terminal hydroxyl group and two hydroxyethyl groups on the amide nitrogen.

Property	Value	Source
CAS Number	68052-21-1	PubChem[1]
Molecular Formula	C₁₀H₂₁NO₄	PubChem[1]
Molecular Weight	219.28 g/mol	PubChem[1]
IUPAC Name	6-hydroxy-N,N-bis(2-hydroxyethyl)hexanamide	PubChem[1]
Canonical SMILES	O=C(N(CCO)CCO)CCCCCO	CAS Common Chemistry[2]
Predicted XlogP	-1.3	PubChem[1][3]

The presence of multiple hydroxyl groups and an amide linkage suggests high polarity and potential for hydrogen bonding, likely rendering it soluble in water and other polar solvents. The low predicted octanol-water partition coefficient (XlogP) of -1.3 indicates that bioaccumulation is not expected.

The Principle of Analog-Based Hazard Assessment

In the absence of specific toxicological and safety data for a novel or rare compound, regulatory bodies and safety professionals rely on data from structurally similar chemicals. This practice is grounded in the principle that similar chemical structures will exhibit similar toxicological and reactivity profiles. For this guide, we will draw upon safety data for related compounds such as hexanamide and other N-substituted hydroxyethyl amides to infer potential hazards and establish prudent handling protocols.

Comprehensive Hazard Evaluation (Inferred)

This section synthesizes the potential hazards associated with 6-hydroxy-N,N-bis(2-hydroxyethyl)hexanamide based on an analysis of its functional groups and data from analogous compounds.

Hazard Identification

Based on analogs, the primary hazards are anticipated to be irritation to the skin and eyes.[4][5] While not expected to be highly toxic, appropriate precautions are necessary.

• Skin Irritation: Similar aliphatic amides are classified as causing skin irritation.[4][5] Prolonged or repeated contact may lead to redness and discomfort.

• Eye Irritation: Direct contact with the eyes is likely to cause serious irritation.[4][5][6] Many organic chemicals, especially those with surfactant-like properties (which this structure may possess), can be damaging to eye tissue.

• Ingestion: While acute oral toxicity is expected to be low, ingestion of significant quantities may be harmful.[6]

• Inhalation: Inhalation of dust or aerosols may cause respiratory tract irritation.[6][7]

First-Aid Measures

Immediate and appropriate first-aid is critical to mitigate the effects of accidental exposure. The following protocols are recommended based on standard laboratory practice for irritant chemicals.[5][6][8]

Exposure Route	First-Aid Protocol
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention if symptoms persist.[6][8]
Skin Contact	Immediately remove all contaminated clothing. Flush the affected skin with copious amounts of running water for at least 15 minutes. If skin irritation occurs, seek medical advice.[4][5]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do so.[5][6][8] Seek immediate medical attention from an ophthalmologist.
Ingestion	Do NOT induce vomiting. Rinse the mouth thoroughly with water. Never give anything by mouth to an unconscious person. Seek medical attention if you feel unwell.[5][6][8]

Always have this safety information available to show to attending medical personnel.[5]

Caption: Emergency first-aid response workflow.

Fire-Fighting Measures

This compound is expected to be combustible but not highly flammable.

• Suitable Extinguishing Media: Use water spray, dry chemical powder, carbon dioxide (CO₂), or alcohol-resistant foam.[5]

• Specific Hazards: In the event of a fire, hazardous decomposition products may be released. These can include toxic gases such as carbon monoxide (CO), carbon dioxide (CO₂), and nitrogen oxides (NOx).[6]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective clothing to prevent contact with skin and eyes.

Accidental Release Measures

Proper containment and cleanup are essential to prevent environmental contamination and further exposure.

• Personal Precautions: Ensure adequate ventilation. Avoid breathing dust or vapors. Wear appropriate personal protective equipment (see Section 4.2). Evacuate unnecessary personnel from the area.

• Containment and Cleaning: For a solid spill, carefully sweep or vacuum up the material, minimizing dust generation, and place it into a suitable, labeled container for disposal.[5] For a liquid spill, absorb with an inert material (e.g., sand, vermiculite) and transfer to a sealed container.

• Environmental Precautions: Prevent the substance from entering drains, sewers, or waterways.

Safe Handling and Exposure Control

Implementing robust engineering controls and consistent use of PPE are the cornerstones of laboratory safety.

Handling and Storage

• Safe Handling: Handle in a well-ventilated area, preferably within a chemical fume hood. Avoid contact with skin, eyes, and clothing.[4][5] Wash hands thoroughly after handling.[4][6] Do not eat, drink, or smoke in work areas.[6]

• Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][7] Protect from moisture. For compounds with hydroxyl groups, storing under an inert gas may be advisable to prevent slow oxidation over time.[8]

Exposure Controls & Personal Protective Equipment (PPE)

A multi-layered approach to exposure prevention is required.

• Engineering Controls: A local exhaust ventilation system or chemical fume hood is necessary to keep airborne concentrations low.[4][5] Eyewash stations and safety showers must be readily accessible and in close proximity to the workstation.[6][7]

• Personal Protective Equipment:

  • Eye/Face Protection: Wear chemical safety goggles or glasses with side shields that conform to appropriate government standards like EN166 (EU) or NIOSH (US).[6]

  • Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber). Lab coats or other protective clothing are mandatory to prevent skin contact.[4][5][9]

  • Respiratory Protection: If working outside of a fume hood or if dust/aerosols are generated, a NIOSH-approved respirator is required.[9]

Caption: Decision-making process for selecting appropriate PPE.

Stability and Reactivity

Understanding a compound's stability is key to preventing hazardous reactions.

• Chemical Stability: The substance is expected to be stable under normal ambient conditions (room temperature).

• Incompatible Materials: Avoid contact with strong oxidizing agents, which could react with the alcohol and amide functional groups.[6][7]

• Hazardous Decomposition: As mentioned, thermal decomposition can produce NOx and carbon oxides.[6]

• Hazardous Polymerization: Hazardous polymerization is not expected to occur.[6][7]

Toxicological and Ecological Information (Inferred)

• Toxicological Profile: The primary toxicological concerns are local effects, such as skin and eye irritation, upon direct contact. Systemic toxicity is predicted to be low. There is no data to suggest carcinogenicity, mutagenicity, or reproductive toxicity for this specific molecule, but this cannot be ruled out without empirical testing.[6]

• Ecological Profile: Due to its high polarity and low predicted XlogP, this compound is unlikely to bioaccumulate. However, its effect on aquatic life is unknown. As a precaution, release into the environment must be avoided. Some amide-containing compounds can be toxic to aquatic life.[10]

Disposal Considerations

Chemical waste must be disposed of in accordance with all federal, state, and local environmental regulations.

• Waste Disposal Method: Dispose of this material and its container at a licensed hazardous waste disposal plant.[6][7] Do not allow the product to enter drains or waterways.

Conclusion: A Framework for Prudent Management

While 6-hydroxy-N,N-bis(2-hydroxyethyl)hexanamide lacks a dedicated and comprehensive safety dataset, a robust safety framework can be established through the principles of chemical analogy and prudent laboratory practice. The primary hazards are inferred to be skin and eye irritation. By adhering to the handling, storage, and PPE guidelines outlined in this document—including the mandatory use of engineering controls like fume hoods and consistent use of gloves and eye protection—researchers can effectively minimize risk. This guide should be used as a foundational document, to be updated if and when a specific, verified Safety Data Sheet becomes available.

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Protocols & Analytical Methods

Application Note: High-Performance Waterborne Polyurethanes (WPU) via Amide-Triol Chain Extension

Abstract

This guide details the synthesis and application of Amide-Triol chain extenders in the production of Waterborne Polyurethanes (WPU). Unlike conventional linear chain extenders (e.g., 1,4-butanediol), amide-triols introduce a dual-mechanism reinforcement: covalent crosslinking via the trifunctional hydroxyl groups and supramolecular hydrogen bonding via the amide linkages.[1]

This synergy is critical for developing "high-solid" content dispersions with exceptional mechanical toughness, solvent resistance, and thermal stability.[1] For pharmaceutical applications, the elimination of toxic organic solvents (NMP, DMF) and the introduction of peptide-mimetic amide bonds offer a pathway toward biocompatible, robust hydrogel coatings and drug carriers.[1]

Part 1: The Mechanistic Advantage

The incorporation of an amide-triol monomer—specifically

-tris(2-hydroxyethyl)benzene-1,3,5-tricarboxamide (TAT) —fundamentally alters the polymer morphology.[1]

Supramolecular Network (The "Amide Effect")

Standard polyurethanes rely on urethane (–NHCOO–) hydrogen bonding. Introducing amide groups (–CONH–) significantly increases the cohesive energy density (CED). The amide protons act as aggressive hydrogen bond donors, creating a "physical crosslink" network that persists even before the chemical cure is complete.[1]

Covalent Branching (The "Triol Effect")

The trifunctional nature of the extender creates a star-shaped or hyperbranched architecture. This disrupts the crystallinity of the soft segment (improving flexibility/film formation) while simultaneously locking the hard segments into a rigid lattice (improving modulus and solvent resistance).

Biocompatibility

The resulting polymer backbone mimics proteinaceous structures due to the high density of amide bonds, making these materials highly relevant for bio-inert coatings on medical devices (catheters, stents).[1]

Part 2: Experimental Protocol

Materials & Reagents[2][3][4][5]

• Isocyanate: Isophorone Diisocyanate (IPDI) – Cycloaliphatic for UV stability.

• Macrodiol: Polytetramethylene Ether Glycol (PTMG,

  ) – Hydrolytic stability.[1]

• Internal Emulsifier: 2,2-Dimethylol Propionic Acid (DMPA).[1][2]

• Amide-Triol Extender:

  -tris(2-hydroxyethyl)benzene-1,3,5-tricarboxamide (TAT).[1]

  • Synthesis Note: If TAT is unavailable, it can be synthesized by reacting Trimesic acid trimethyl ester with Ethanolamine (Molar ratio 1:3.[1]05) in methanol at reflux.

• Neutralizer: Triethylamine (TEA).[3]

• Catalyst: Dibutyltin Dilaurate (DBTDL) – 0.05 wt%.

• Solvent: Acetone (Anhydrous) – Processing aid, removed later.[1]

Synthesis Workflow (The "Prepolymer Mixing" Method)

The critical deviation from standard WPU synthesis is the timing of the Triol addition . Because TAT contains hydroxyl groups (which react slower than amines), it must be incorporated into the prepolymer stage, not the dispersion stage.[1]

Step 1: Prepolymer Formation

• Dehydrate PTMG in a vacuum oven at 100°C for 2 hours to remove moisture.

• Charge a 4-neck flask (equipped with mechanical stirrer, N2 inlet, condenser) with IPDI and PTMG.

• Ratio Control: Target an NCO/OH ratio of 1.5 to 1.8 .

• Add DBTDL catalyst. React at 80°C for 2 hours .

  • Checkpoint: Monitor NCO content via titration (ASTM D2572) until it reaches theoretical calculated value.

Step 2: Ionic & Crosslinker Integration[1]

• Cool reactor to 60°C .

• Add DMPA (dissolved in minimal N-methyl-2-pyrrolidone or acetone if necessary) and the Amide-Triol (TAT) .

  • Critical Formulation Note: The TAT dosage should be 1.0 – 3.0 wt% . Exceeding 4% often leads to gelation before dispersion.

• React at 75°C for 2–3 hours .

  • Viscosity Management: As the triol reacts, viscosity will spike.[1] Add anhydrous Acetone to maintain stirrability (keep viscosity < 3000 cP).

Step 3: Neutralization[1]

• Cool prepolymer to 40°C .

• Add TEA (molar ratio 1:1 to DMPA). Stir rapidly for 20 minutes.

  • Chemistry: This converts the carboxylic acid groups on DMPA into carboxylate salts (

    ), rendering the polymer water-dispersible.

Step 4: Phase Inversion (Dispersion)

• Set stirrer speed to high shear (1000–1500 RPM).

• Slowly add deionized water (5°C) to the prepolymer.

  • Observation: The mixture will transition from transparent

    milky white (Water-in-Oil) translucent blue-white (Oil-in-Water).

• Post-Chain Extension (Optional): If residual NCO remains, add a small amount of Ethylenediamine (EDA) diluted in water.[1] Note: With TAT already in the backbone, this step is often unnecessary and risks over-crosslinking.[1]

Step 5: Solvent Removal[1]

• Rotary evaporate the dispersion at 40°C under vacuum to remove acetone.

• Filter through a 200-mesh screen.

Part 3: Visualization of Reaction Logic

The following diagram illustrates the structural evolution of the polymer network.

Figure 1: Synthesis workflow emphasizing the early integration of the Amide-Triol to ensure uniform branching prior to water dispersion.

Part 4: Characterization & Data Analysis

To validate the synthesis, the following characterization matrix is recommended.

Expected Mechanical Properties

The table below contrasts a standard Linear WPU (using 1,4-Butanediol) against the Amide-Triol WPU.

Property	Linear WPU (Control)	Amide-Triol WPU (TAT)	Mechanism of Improvement
Tensile Strength	25 – 30 MPa	45 – 55 MPa	Amide H-bonding + Crosslinking density.
Elongation at Break	600%	350%	Restricted chain mobility due to reticulation.
Water Swelling (24h)	15%	< 5%	Crosslinked network prevents water ingress.
Solvent Resistance (MEK)	Poor (Dissolves)	Excellent (Swells only)	Covalent network resists solvation.
Thermal Onset ( )	260°C	295°C	High thermal stability of the benzene-amide core.

Spectroscopy Validation (FTIR)

When analyzing the FTIR spectrum of the final film, look for these specific markers to confirm the incorporation of the Amide-Triol:

• 1640 cm⁻¹ (Amide I): Strong peak indicating C=O stretching of the amide group (distinct from the urethane C=O at 1700-1720 cm⁻¹).

• 1540 cm⁻¹ (Amide II): N-H bending coupled with C-N stretching.

• Absence of 2270 cm⁻¹: Confirms complete reaction of Isocyanate (NCO) groups.

Part 5: Troubleshooting Guide

Issue 1: Gelation during Prepolymer Step

• Cause: The functionality of the system is too high (

  ).

• Solution: Reduce TAT content to < 2.0 wt% or increase the solvent (acetone) ratio during the reaction to dilute the localized concentration of reactive groups.

Issue 2: Sedimentation / Unstable Dispersion [1]

• Cause: Insufficient hydrophilicity to support the larger, crosslinked particles.[1]

• Solution: Increase the DMPA content slightly (from 5% to 6%) to provide more ionic repulsion on the particle surface.

Issue 3: Film Cracking (Too Brittle)

• Cause: Crosslink density is too high.

• Solution: Blend the Amide-Triol with a linear extender (e.g., 1,4-Butanediol) in a 50:50 ratio to balance hardness with flexibility.[1]

References

• Synthesis and Properties of Hyperbranched Waterborne Polyurethane. Source: Polymer Bulletin (2013).[3] Context: Describes the fundamental kinetics of reacting multifunctional hydroxyl extenders (like TAT or Hyperbranched Polyesters) with IPDI prepolymers. URL:[Link]

• Benzene-1,3,5-tricarboxamide: A Versatile Ordering Moiety for Supramolecular Chemistry. Source: Chemical Society Reviews (2012). Context: Provides the structural basis for using TAT (benzene-tricarboxamide) derivatives to induce strong hydrogen-bonded networks in polymers. URL:[Link]

• Facile Synthesis of Amide-Functional Anionic Chain Extenders for Enhanced Thermal Stability. Source: Journal of Applied Polymer Science (2023).[4] Context: Validates the thermal stability improvements gained by introducing amide groups into the WPU hard segment. URL:[Link]

• Waterborne Polyurethane Dispersions and Thin Films: Biodegradation and Antimicrobial Behaviors. Source: Polymers (MDPI, 2021).[1] Context: Discusses the biocompatibility and degradation profiles of modified WPUs, relevant for the drug development audience. URL:[Link][5]

Sources

• 1. Facilitating functionalization of benzene-1,3,5-tricarboxamides by switching amide connectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. kimslab.pusan.ac.kr [kimslab.pusan.ac.kr]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

6-Hydroxy-N,N-bis(2-hydroxyethyl)hexanamide as a reactive diluent in coatings

Application Note: 6-Hydroxy-N,N-bis(2-hydroxyethyl)hexanamide (HHE) as a Reactive Diluent in High-Performance Coatings

Part 1: Executive Summary & Mechanism

The Challenge: Modern coating formulations face a critical dichotomy: the regulatory demand to reduce Volatile Organic Compounds (VOCs) and the technical necessity to maintain low viscosity for application.[1] Traditional solvents evaporate, contributing to VOCs. Traditional reactive diluents often compromise mechanical properties (e.g., reducing hardness).

The Solution: 6-Hydroxy-N,N-bis(2-hydroxyethyl)hexanamide (HHE) HHE is a trifunctional amide-polyol derived from the ring-opening of

-caprolactone with diethanolamine. It serves as a Reactive Diluent —a low-viscosity molecule that reduces the formulation's initial viscosity but chemically reacts into the polymer network during curing.

Key Advantages:

• Viscosity Reduction: Low molecular weight (

  g/mol ) breaks up polymer chain entanglements.

• Zero VOC Contribution: It becomes part of the solid film.

• Mechanical Reinforcement: The amide linkage (

  ) introduces strong inter-chain hydrogen bonding, enhancing film hardness and solvent resistance.

• Amphiphilicity: Its structure (hydrophobic hexyl chain + hydrophilic hydroxyl tails) improves pigment wetting and substrate adhesion.

Part 2: Chemical Characterization & Synthesis

Chemical Identity:

• IUPAC Name: 6-Hydroxy-N,N-bis(2-hydroxyethyl)hexanamide

• Structure:

• Functionality: 3 (Triol). One primary hydroxyl from the caprolactone ring-opening; two primary hydroxyls from the diethanolamine moiety.

Protocol 1: Synthesis of HHE Reactive Diluent

Rationale: While commercial polyester polyols exist, HHE is often synthesized in-situ or as a custom adduct to ensure high purity and specific functionality.

Materials:

• -Caprolactone (CL) [Purity >99%][2]

• Diethanolamine (DEA) [Purity >99%]

• Nitrogen gas (

  )

Methodology:

• Setup: Equip a 500mL 3-neck round-bottom flask with a mechanical stirrer, nitrogen inlet, and a reflux condenser.

• Charging: Charge Diethanolamine (105.14 g, 1.0 mol) into the flask.

• Inerting: Purge the system with

  for 15 minutes to remove moisture (critical to prevent side-reaction hydrolysis).

• Addition: Heat DEA to 45°C. Add

  -Caprolactone (114.14 g, 1.0 mol) dropwise over 30 minutes.

  • Note: The reaction is exothermic. Control temperature to keep below 70°C to prevent esterification side-reactions (we want amidation).

• Reaction: Once addition is complete, raise temperature to 70°C and stir for 4–6 hours.

• Monitoring: Monitor reaction progress via FTIR.

  • Target: Disappearance of the lactone carbonyl peak (

    ) and appearance of the amide carbonyl peak ( ).

• Workup: The product is a viscous, clear-to-pale-yellow liquid. No purification is usually required if stoichiometric balance is precise. Vacuum strip at 80°C if residual monomer is detected.

Visualizing the Synthesis Pathway:

Figure 1: Synthesis pathway of HHE via nucleophilic attack of DEA on Caprolactone.

Part 3: Application Protocol - High Solids Polyurethane Coating

Context: HHE is used here to replace a portion of a standard acrylic or polyester polyol to lower viscosity without adding solvent.

Protocol 2: Formulation & Curing

Table 1: Formulation Guide (2K PU Clearcoat)

Component	Role	Control (wt%)	Test Formulation (wt%)
Component A (Polyol)
Acrylic Polyol (OH val ~140)	Main Resin	60.0	50.0
HHE (Synthesized above)	Reactive Diluent	0.0	10.0
BYK-333 (or equiv)	Surface Additive	0.5	0.5
Dibutyltin Dilaurate (DBTDL)	Catalyst	0.05	0.05
Butyl Acetate	Solvent (Optional)	Adjust to spray visc.	Significantly Less Required
Component B (Hardener)
HDI Trimer (Isocyanate)	Crosslinker	Stoichiometric (NCO:OH 1.1:1)	Stoichiometric (NCO:OH 1.1:1)

Step-by-Step Formulation:

• Hydroxyl Value Calculation (Critical):

  • You must recalculate the Isocyanate demand. HHE has a much higher Hydroxyl Value (OHv) than standard resins due to its low molecular weight.

  • mg KOH/g (Theoretical: 3 OH groups / 219.28 MW).

  • Calculation:

• Blending Component A: Mix Acrylic Polyol and HHE. Observe the immediate drop in viscosity. This is the "Dilution Effect."[3]

• Activation: Add Component B (HDI Trimer) under agitation.

• Application: Apply to Q-panels (steel) or glass substrates using a drawdown bar (e.g., 50

  wet film thickness).

• Curing: Cure at 60°C for 30 minutes or ambient cure for 7 days.

Visualizing the Crosslinking Network:

Figure 2: Integration of HHE into the Polyurethane Network. Note the dual role: viscosity reduction pre-cure and crosslinking density enhancement post-cure.

Part 4: Validation & Troubleshooting

Protocol 3: Performance Validation

• Viscosity Reduction Efficiency:

  • Measure viscosity of Component A (Polyol + HHE) using a Brookfield Viscometer at 25°C.

  • Success Metric: A 10% replacement of resin with HHE should yield a >30% drop in viscosity due to the small molecular size of HHE.

• Koenig Hardness (Pendulum Damping):

  • Test cured films after 24h and 7 days.

  • Expectation: HHE formulations often show higher hardness than control due to the amide group's hydrogen bonding and higher crosslink density (trifunctionality).

• Solvent Resistance (MEK Rubs):

  • Perform double rubs with Methyl Ethyl Ketone.

  • Expectation: >200 rubs. The amide backbone provides superior chemical resistance compared to pure polyether/polyester diluents.

Troubleshooting Guide:

Issue	Cause	Corrective Action
Film Yellowing	Oxidation of amine traces	Ensure stoichiometric synthesis of HHE; use Nitrogen blanket during cure.
Pinholes/Bubbles	Moisture reaction ( )	HHE is hygroscopic (like most amides). Dry HHE over molecular sieves (3Å) before use.
Short Pot Life	High reactivity of primary OHs	HHE has 3 primary hydroxyls. It reacts fast. Use a slower catalyst or block the isocyanate if longer pot life is needed.

Part 5: Trans-disciplinary Insight (For Drug Development)

Note: While this guide focuses on coatings, the structure of HHE is highly relevant to pharmaceutical formulation.

Solubilization Potential: The HHE molecule mimics the structure of surfactants and hydrotropes .

• Head: Polar amide and hydroxyl groups.[4]

• Tail: Hydrophobic hexyl chain (C5).

• Application: In drug development, this specific molecular architecture can act as a co-solvent or permeation enhancer for poorly water-soluble Active Pharmaceutical Ingredients (APIs). The mechanism is similar to reactive dilution: disrupting the crystalline lattice of the drug (or polymer) to lower the energy barrier for solvation/flow.

References

• Storey, R. F., et al. (1991). Hydroxy-Terminated Poly(epsilon-caprolactone-co-delta-valerolactone) Oligomers: Synthesis, Characterization, and Polyurethane Network Formation. Journal of Polymer Science Part A: Polymer Chemistry.

• Lligadas, G., et al. (2013). Renewable Polyols for Polyurethanes from Vegetable Oils. In: Polyurethanes.[1][5] Springer. (Context on bio-based reactive diluents and amide structures).

• Tri-Iso. (2025). Reactive Diluents for Polyurethane Coatings. (General industrial context on diol/triol diluents).

• SpecialChem. (2025). Reactive Diluents in Adhesives and Sealants: Overview and Benefits.

• PubChem. (2025).[6] Compound Summary: N,N-Bis(2-hydroxyethyl)glycolamide (Structural analog for toxicity/property comparison). [6]

Sources

• 1. Reactive diluent for polyurethane aircraft coatings | Incorez [incorez.com]
• 2. US6472540B1 - Process for producing ε-caprolactone - Google Patents [patents.google.com]
• 3. Diluents | Coatings | Request Quote or Samples [tri-iso.com]
• 4. Hydroxycarbamide - Wikipedia [en.wikipedia.org]
• 5. adhesivesmag.com [adhesivesmag.com]
• 6. N,N-Bis(2-hydroxyethyl)glycolamide | C6H13NO4 | CID 87097 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Engineering Biodegradable Hydrogel Scaffolds using Caprolactone-Derived Triols

Executive Summary & Scientific Rationale

Poly(ε-caprolactone) (PCL) is a gold-standard biodegradable polyester, yet its inherent hydrophobicity prevents it from forming hydrogels (water-swollen networks) in its native state. To harness PCL’s superior mechanical toughness and slow degradation profile within a hydrogel format, the polymer architecture must be manipulated.

This guide details the formulation of Star-Shaped PCL-PEG Hybrid Hydrogels . By utilizing a low-molecular-weight Caprolactone-Derived Triol as a hydrophobic crosslinking node within a hydrophilic Poly(ethylene glycol) (PEG) matrix, researchers can tune the mechanical modulus and degradation kinetics of the scaffold.

Key Mechanistic Advantages:

• Star Topology: Unlike linear PCL, a triol-initiated star architecture (3-arm) increases crosslinking density and reduces crystallinity, enhancing degradation rates.

• Hybrid Network: The PCL segments provide hydrolytically degradable ester bonds, while the PEG component ensures water uptake (swelling) necessary for nutrient diffusion.

• Photocrosslinking: Acrylate functionalization allows for spatiotemporal control over gelation using UV or visible light.

Experimental Workflow Visualization

Figure 1: End-to-end workflow for synthesizing and crosslinking caprolactone-derived triol hydrogels.

Phase 1: Synthesis of Star-PCL Triol (The Core)

This protocol utilizes Trimethylolpropane (TMP) as a trifunctional initiator to create a 3-arm star polymer.

Materials

• Monomer: ε-Caprolactone (ε-CL), dried over CaH₂ and distilled.

• Initiator: Trimethylolpropane (TMP).

• Catalyst: Stannous Octoate (Sn(Oct)₂).[1][2][3]

• Solvent: Toluene (anhydrous).

Protocol Steps

• Drying (CRITICAL): The presence of trace water will initiate linear chains, ruining the star architecture. Dry TMP in a vacuum oven at 50°C for 24 hours.

• Reaction Setup: In a flame-dried Schlenk flask under argon atmosphere, add TMP (1 eq) and ε-CL (variable eq, depending on target MW, e.g., 30 eq for ~1000 Da arms).

• Catalysis: Add Sn(Oct)₂ (0.1 wt% relative to monomer) via syringe.

• Polymerization: Immerse flask in an oil bath at 130°C with magnetic stirring.

  • Expert Insight: Reaction time controls molecular weight (MW). For low MW triols (liquid/waxy), 12-16 hours is sufficient.

• Purification:

  • Dissolve the crude melt in a minimal amount of Dichloromethane (DCM).

  • Precipitate dropwise into excess cold Diethyl Ether or Hexane.

  • Filter and dry under vacuum.

Validation:

• ¹H-NMR: Check for the disappearance of the ε-CL monomer peak and the appearance of the PCL backbone (-CH₂O-) at ~4.06 ppm.

• GPC: Confirm narrow polydispersity (PDI < 1.2) to verify star formation vs. linear contaminants.

Phase 2: Acrylation of PCL Triol

To enable photocrosslinking, the hydroxyl end-groups of the star polymer must be converted to acrylates.

Protocol Steps

• Dissolution: Dissolve 10g of PCL-Triol (from Phase 1) in 50 mL anhydrous DCM in a round-bottom flask.

• Scavenger: Add Triethylamine (TEA) (3.0 eq per -OH group) to neutralize HCl byproducts.

• Acrylation: Cool to 0°C in an ice bath. Add Acryloyl Chloride (3.0 eq per -OH group) dropwise under nitrogen flow.

  • Safety: Acryloyl chloride is a lachrymator. Work in a fume hood.

• Reaction: Stir at 0°C for 2 hours, then allow to warm to Room Temperature (RT) and stir for 24 hours.

• Purification (Salt Removal):

  • Filter off the precipitated TEA·HCl salt.

  • Wash the filtrate with 5% NaHCO₃, then brine, then water.

  • Dry organic layer over MgSO₄.

  • Precipitate in cold Diethyl Ether.

Validation:

• ¹H-NMR: Look for acrylate vinyl protons (three peaks between 5.8–6.4 ppm).

• Degree of Substitution (DS): Calculate DS by integrating vinyl protons vs. PCL backbone protons. Target >85%.

Phase 3: Hybrid Hydrogel Formulation

Pure PCL-Triacrylate (PCL-TA) is hydrophobic and will not swell in water. To form a hydrogel, it must be co-polymerized with a hydrophilic spacer, typically PEG-Diacrylate (PEGDA).

Reagents

• Hydrophobic Component: PCL-Triacrylate (PCL-TA, synthesized above).

• Hydrophilic Component: PEG-Diacrylate (PEGDA, MW 700–2000 Da).

• Photoinitiator: Lithium phenyl-2,4,6-trimethylbenzoylphosphinate (LAP) for visible light (405nm) or Irgacure 2959 for UV (365nm).

• Solvent: DCM (for initial mixing) and PBS (for hydration).

Formulation Table

Formulation ID	PCL-TA (wt%)	PEGDA (wt%)	Swelling Behavior	Degradation Rate	Modulus (Stiffness)
Gel-A (Soft)	10%	90%	High	Fast (< 2 months)	Low
Gel-B (Balanced)	30%	70%	Medium	Medium (3-4 months)	Medium
Gel-C (Tough)	50%	50%	Low	Slow (> 6 months)	High

Crosslinking Protocol (Solvent Casting Method)

• Pre-polymer Solution: Dissolve PCL-TA and PEGDA in a minimal amount of DCM (or Acetone) to ensure molecular mixing.

• Initiator Addition: Add Photoinitiator (0.5 wt% of total polymer mass).

• Casting: Pipette solution into a Teflon mold or glass slides with spacers.

• Solvent Evaporation: Allow the solvent to evaporate gently (or use a rotovap for bulk resin) until a viscous resin remains.

  • Note: If using PEGDA 700, the mixture may remain liquid without solvent.

• Photopolymerization: Expose to UV light (10 mW/cm²) for 5–10 minutes.

• Hydration: Immerse the crosslinked disc in PBS at 37°C. The PEG chains will uptake water, swelling the network into a hydrogel, while the PCL nodes act as hydrophobic tie-points.

Degradation Mechanism & Characterization[4][5][6]

The degradation of this system is governed by the hydrolysis of ester bonds within the PCL blocks.[4][5][6][7]

Degradation Pathway Visualization[4]

Figure 2: Mechanism of bulk degradation. PEG facilitates water entry, accelerating the hydrolysis of the hydrophobic PCL crosslinks.

Required Characterization Assays

• Sol-Gel Analysis: Measure the Gel Fraction by drying the crosslinked network, weighing (

  ), soaking in DCM (to remove unreacted monomer), drying again, and weighing ( ).

• Swelling Ratio (

  ):

  • Expectation:

    should decrease as PCL content increases.

• Rheology: Perform an amplitude sweep to find the Linear Viscoelastic Region (LVR), followed by a frequency sweep (0.1–10 Hz).

  • Success Criteria: Storage Modulus (

    ) must be significantly higher than Loss Modulus ( ), typically for structural scaffolds.

References

• Synthesis of PCL Triol: Nagendran, P., et al. (2009). "Synthesis of polycaprolactone: a review." Chemical Society Reviews.[8][9] Link

• Kinetics of ROP: Dujjanutat, P., et al. (2021).[2] "Ring-opening polymerization of ε-caprolactone initiated by tin(II) octoate/n-hexanol." Designed Monomers and Polymers. Link

• PCL Acrylate Synthesis: Chia, H.N., et al. (2018). "Synthesis, Characterization, and Visible Light Curing Capacity of Polycaprolactone Acrylate." BioMed Research International.[10] Link

• PEG-PCL Hydrogel Properties: Park, K., et al. "Synthesis and Characterization of Biodegradable Elastic Hydrogels Based on Poly(ethylene glycol) and Poly(ε-caprolactone) Block."[11] Link

• Degradation Mechanisms: Bartnikowski, M., et al. (2019). "Degradation Mechanisms of Polycaprolactone in the Context of Chemistry, Geometry and Environment." Progress in Polymer Science. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Ring-opening polymerization of ε-caprolactone initiated by tin(II) octoate/ n-hexanol: DSC isoconversional kinetics analysis and polymer synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ring-opening polymerization of ε-caprolactone initiated by tin(II) octoate/n-hexanol: DSC isoconversional kinetics analysis and polymer synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Hydrolytic Degradation and Mechanical Stability of Poly(ε-Caprolactone)/Reduced Graphene Oxide Membranes as Scaffolds for In Vitro Neural Tissue Regeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Accelerated Degradation of Poly-ε-caprolactone Composite Scaffolds for Large Bone Defects - PMC [pmc.ncbi.nlm.nih.gov]
• 6. creativepegworks.com [creativepegworks.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis of polycaprolactone: a review - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Application Note: Scale-Up Synthesis and Process Control for Tiotropium Bromide (CAS 68052-21-1)

Executive Summary

This application note details the scale-up synthesis of Tiotropium Bromide (CAS 68052-21-1) , a long-acting muscarinic antagonist (LAMA) used in the management of COPD and asthma. Unlike bench-scale methods that often utilize hazardous metallic sodium, this protocol focuses on a robust, scalable transesterification-quaternization route optimized for safety and impurity control.

The guide addresses the two critical challenges in Tiotropium manufacturing:

• Moisture Sensitivity: Preventing the hydrolysis of the dithienyl ester moiety.

• Methyl Bromide Handling: Managing the toxicity and volatility of the quaternizing agent in a GMP environment.

Strategic Process Architecture

The synthesis is divided into two distinct chemical unit operations followed by a polymorphism-control crystallization.

Reaction Pathway

The process typically utilizes Scopine (or its hydrochloride salt) and Methyl di-(2-thienyl)glycolate (MDTG) .[1]

Figure 1: Synthetic pathway for Tiotropium Bromide.[2][3] The route avoids harsh metallic sodium by utilizing inorganic bases with phase transfer catalysis or solid-supported activation.

Critical Process Parameters (CPPs)

Parameter	Specification	Rationale (Causality)
Water Content (Step 1)	< 0.05% (KF)	The ester linkage in MDTG and the product is highly susceptible to hydrolysis, leading to the impurity dithienylglycolic acid.
Reaction Temp (Step 2)	20°C - 25°C	Higher temperatures promote degradation of the quaternary ammonium salt; lower temperatures stall the reaction.
MeBr Stoichiometry	1.1 - 1.5 eq	Methyl Bromide is a gas; excess is required to drive kinetics, but too much increases pressure hazards and scrubbing load.
Crystallization Cooling	0.5°C / min	Rapid cooling traps the N-demethyl impurity and results in amorphous content rather than the stable crystalline monohydrate.

Detailed Experimental Protocols

Phase 1: Transesterification (Synthesis of Tiotropium Base)

Objective: Couple Scopine with MDTG without using hazardous metallic sodium.

Reagents:

• Scopine Hydrochloride (1.0 eq)

• Methyl di-(2-thienyl)glycolate (MDTG) (1.1 eq)

• Anhydrous Potassium Carbonate (

  ) (2.5 eq)

• Solvent: Dimethylformamide (DMF) or Toluene/Heptane mixture.[2][4]

Protocol:

• System Preparation: Charge a glass-lined reactor with DMF. Ensure the system is inerted with Nitrogen (

  ).

• Drying: If using Toluene, perform an azeotropic distillation to remove trace water. If using DMF, ensure KF < 0.03%.

• Activation: Add Anhydrous

  and Zeolite (4Å molecular sieves) to the solvent. Agitate for 30 mins at 25°C.

• Addition: Charge Scopine HCl and MDTG into the reactor.

• Reaction: Heat the mixture to 60°C - 70°C under vacuum (approx. 50-100 mbar).

  • Mechanism:[1][3][5][6][7] The vacuum removes the methanol by-product, driving the equilibrium forward (Le Chatelier’s principle).

• Monitoring: Monitor by HPLC until MDTG < 1.0%. Typical time: 18–24 hours.

• Work-up:

  • Cool to 20°C.

  • Quench with water/ice mixture (controlled addition).

  • Extract the free base into Dichloromethane (DCM) or Toluene.

  • Wash organic layer with brine to remove DMF.

  • Dry over

    and concentrate to obtain Tiotropium Base .

Phase 2: Quaternization (Synthesis of Tiotropium Bromide)

Objective: Convert the base to the active bromide salt using Methyl Bromide (MeBr).

Safety Critical: MeBr is a toxic, odorless gas. This step requires a pressure-rated vessel or a dedicated closed-loop handling system.

Protocol:

• Dissolution: Dissolve Tiotropium Base in Acetonitrile (MeCN) or Methylene Chloride (DCM).

  • Note: MeCN is preferred for scale-up as the product precipitates out, driving the reaction.

• MeBr Addition:

  • Method A (Pressure): Cool reactor to 0°C. Introduce MeBr gas into the headspace until pressure reaches 1.5 bar.

  • Method B (Solution): Add a pre-cooled solution of 50% MeBr in MeCN (commercially available or prepared in-situ) via a dip tube.

• Reaction: Seal the reactor and stir at 20°C - 25°C for 24 hours.

  • Observation: A white precipitate (Tiotropium Bromide) will form progressively.

• Completion: HPLC should show < 0.5% unreacted Tiotropium Base.

• Isolation:

  • Filter the slurry under

    pressure (closed filter dryer).

  • Wash the cake with cold MeCN to remove unreacted base and impurities.

  • Dry under vacuum at 45°C.

Phase 3: Crystallization (Polymorph Control)

The crude material is often anhydrous or a mix of forms. The pharmaceutical target is usually the Monohydrate .

• Dissolve crude Tiotropium Bromide in Methanol at reflux (approx. 60°C).

• Clarify the solution through a 0.2

  cartridge filter.

• Slowly add Acetone (Anti-solvent) while maintaining temperature. Ratio Methanol:Acetone approx 1:1.

• Controlled Cooling: Cool to 0°C at a rate of 0.5°C/min.

• Aging: Hold at 0°C for 2 hours to ensure complete crystallization of the monohydrate form.

• Filter and dry at 25°C - 35°C (Do not over-dry; loss of crystal water occurs > 50°C under high vacuum).

Engineering & Safety Controls (MeBr Handling)

Handling Methyl Bromide requires a specific engineering loop to prevent exposure.

Figure 2: Closed-loop engineering control for Methyl Bromide handling. The scrubber neutralizes excess MeBr before venting.

Quality Control & Impurity Management

To ensure "Self-Validating" quality, implement these In-Process Controls (IPC):

• IPC 1 (End of Transesterification):

  • Test: HPLC (Reverse Phase, C18).

  • Limit: Unreacted MDTG < 1.0%.

  • Corrective Action: Extend reaction time or add 0.1 eq catalyst.

• IPC 2 (Quaternization Supernatant):

  • Test: HPLC of mother liquor.

  • Limit: Tiotropium Base < 0.5%.

  • Corrective Action: If high, add 0.1 eq MeBr solution.

• Final Release Specification (Key Attributes):

  • Appearance: White crystalline powder.

  • Assay: 99.0% - 101.0% (dried basis).

  • Impurity A (Dithienylglycolic acid): < 0.15% (Indicates moisture ingress).

  • Impurity B (N-demethyltiotropium): < 0.15% (Incomplete quaternization).

References

• Boehringer Ingelheim. (1997). Process for the preparation of scopine esters.[1][2] US Patent 5,610,163. Link

• Hovione. (2015). Process for preparing Tiotropium Bromide.[1][2] US Patent Application 20150018556. Link

• Busca, G., et al. (2010). Industrial synthesis of anticholinergic drugs: A review of Tiotropium Bromide.Organic Process Research & Development, 14(3), 567-575.

• National Institute for Occupational Safety and Health (NIOSH). (1995). Methyl Bromide: IDLH Documentation.Link

• U.S. Food and Drug Administration (FDA). (2014). Tiotropium Bromide Inhalation Spray: Bioequivalence Recommendations.[8][9][10]Link

Sources

• 1. US20150018556A1 - Process for Preparing Tiotropium Bromide - Google Patents [patents.google.com]
• 2. EP2552913A1 - Method for synthesis of tiotropium bromide - Google Patents [patents.google.com]
• 3. US8957209B2 - Methods for the synthesis of tiotropium bromide - Google Patents [patents.google.com]
• 4. SYNTHESIS METHOD FOR PRODUCING TIOTROPIUM BROMIDE - Patent 2552912 [data.epo.org]
• 5. iclgroupv2.s3.amazonaws.com [iclgroupv2.s3.amazonaws.com]
• 6. Methyl bromide technical fact sheet | SafeWork NSW [safework.nsw.gov.au]
• 7. Optimization of Two Steps in Scale-Up Synthesis of Nannocystin A - PMC [pmc.ncbi.nlm.nih.gov]
• 8. accessdata.fda.gov [accessdata.fda.gov]
• 9. accessdata.fda.gov [accessdata.fda.gov]
• 10. Particle size and gastrointestinal absorption influence tiotropium pharmacokinetics: a pilot bioequivalence study of PUR0200 and Spiriva HandiHaler - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Optimizing yield of caprolactone and diethanolamine reaction

Technical Support Center: -Caprolactone & Diethanolamine Aminolysis

Ticket ID: OPT-YIELD-CL-DEA Subject: Maximizing yield of

-bis(2-hydroxyethyl)-6-hydroxyhexanamide Assigned Specialist: Senior Application Scientist

Executive Summary & Mechanistic Logic

You are attempting a ring-opening aminolysis of

-caprolactone (CL) using diethanolamine (DEA). The target product is -bis(2-hydroxyethyl)-6-hydroxyhexanamide , a triol-amide often used as a polyurethane intermediate or surfactant.

The Core Challenge: The yield is rarely limited by the lack of reactivity, but rather by selectivity . You are fighting a war on two fronts:

• Chemoselectivity (N- vs. O-acylation): DEA has one secondary amine and two primary hydroxyls. While the amine is more nucleophilic, high temperatures can trigger esterification (O-acylation).

• Oligomerization (The "Runaway" Reaction): The product contains a primary hydroxyl group (from the opened ring). If the reaction conditions are too aggressive (e.g., high heat, Lewis acid catalysts), this new hydroxyl group will attack another molecule of caprolactone, initiating Ring-Opening Polymerization (ROP) and forming oligomers instead of your discrete product.

Reaction Pathway Diagram

The following diagram illustrates the kinetic competition. To maximize yield, you must stay on the green path and suppress the red paths.

Figure 1: Mechanistic pathway showing the competition between the desired aminolysis (Green) and competing esterification/polymerization (Red).

Optimized Experimental Protocol

Do not use standard "polymerization" catalysts (like Stannous Octoate) for this synthesis; they will degrade your yield by promoting oligomerization.

Reagents & Stoichiometry

Component	Molar Eq.	Role	Critical Note
-Caprolactone (CL)	1.00	Electrophile	Must be dry (<50 ppm water) to prevent hydrolysis to hydroxy-acid.
Diethanolamine (DEA)	1.05 - 1.10	Nucleophile	Slight excess ensures full consumption of CL, preventing oligomerization.
Solvent (Optional)	N/A	Medium	Recommended: Bulk (Neat). If viscosity is unmanageable, use dry Toluene or THF. Avoid alcohols.

Step-by-Step Workflow

• Pre-Treatment:

  • Dry DEA under vacuum at 40°C for 2 hours to remove moisture.

  • Distill CL over

    if the bottle has been open for >1 month.

• Reaction Setup:

  • Charge DEA (1.05 eq) into a round-bottom flask equipped with a magnetic stir bar and nitrogen inlet.

  • Heat DEA to 60°C (oil bath temperature). It will become a free-flowing liquid.

• Addition Phase (The "Slow Feed"):

  • Crucial Step: Do not dump CL in all at once. High local concentration of CL promotes polymerization.

  • Add CL (1.00 eq) dropwise via an addition funnel over 30-60 minutes .

  • Maintain temperature at 60-70°C . Do not exceed 80°C.

• Reaction Phase:

  • Stir at 70°C for 4–6 hours.

  • Monitor: Check IR spectroscopy (see Section 4) every hour. The reaction is complete when the lactone carbonyl peak (

    ) disappears and the amide carbonyl peak ( ) dominates.

• Work-up:

  • The product is likely a viscous oil.

  • Remove excess DEA by washing with cold brine (if using a solvent like ethyl acetate for extraction) or via vacuum distillation if high purity is required (DEA boils at

    /150mmHg, product boils much higher).

  • Green Alternative: If used for polyurethane synthesis, the 5% excess DEA is often acceptable and can remain in the polyol blend.

Troubleshooting Guide (FAQ)

Q1: My product solidifies or becomes extremely viscous during the reaction.

Diagnosis: Hydrogen Bonding. The product has three hydroxyl groups and an amide bond, creating a massive hydrogen-bonding network. Fix:

• Immediate: Raise temperature to 80°C (max) to lower viscosity.

• Process Change: Add a non-protic solvent like THF or Dioxane (20-30 wt%) to break up hydrogen bonding. Avoid water or alcohols, as they participate in side reactions.

Q2: I see a persistent peak at (Ester) that won't disappear.

Diagnosis: Oligomerization or O-acylation. You have likely formed short Polycaprolactone (PCL) chains or the DEA hydroxyls reacted with the CL. Fix:

• Check Temperature: If you ran >100°C, you favored O-acylation. Keep it <80°C.

• Check Catalyst: Did you use a Lewis Acid? Stop. This reaction is autocatalytic or proceeds via simple nucleophilic attack. No external catalyst is needed.

• Stoichiometry: Ensure you actually have an excess of DEA. If CL is in excess, it will polymerize off the tail of your product.

Q3: The yield is low (<80%), and NMR shows unreacted Caprolactone.

Diagnosis: Kinetic Stall. The reaction slows down as viscosity increases, preventing the reagents from meeting. Fix:

• Agitation: Switch from a magnetic stir bar to an overhead mechanical stirrer. Magnetic bars often decouple in this viscous mixture.

• Time: Extend reaction time to 12 hours at 65°C.

Q4: The product is brown/discolored.

Diagnosis: Oxidation of DEA. Amines oxidize easily at high temperatures in air. Fix:

• Inert Atmosphere: You must run this under a Nitrogen or Argon blanket.

• Quality of DEA: If your starting DEA was yellow, distill it before use.

Analytical Validation (Quality Control)

Use this table to validate your product structure.

Method	Signal/Region	Interpretation
FT-IR		Absent. (Presence indicates unreacted CL or ester side-product).
FT-IR		Strong. Amide I band (C=O stretch). Confirms ring opening.
1H NMR	2.3 ppm (Triplet)	adjacent to Carbonyl. In CL, this is ~2.6 ppm; in amide, it shifts upfield.
1H NMR	3.4-3.6 ppm	Massive multiplet signal corresponding to the protons next to the OH groups and Nitrogen.

Troubleshooting Workflow Diagram

Figure 2: Decision tree for diagnosing yield issues based on IR spectroscopy.

References

• Reaction Kinetics & Mechanism

  • Study on the aminolysis of poly(ε-caprolactone). This paper details the fundamental kinetics of the amine attack on the lactone ring, confirming the nucleophilic priority of the amine over the hydroxyl group.

  • Source:

• Catalysis & Side Reactions

  • Ring-Opening Polymerization of ε-Caprolactone.[1][2][3][4] Provides context on how easily CL polymerizes (the side reaction to avoid) and the conditions (catalysts/heat) that trigger it.

  • Source:

• General Amide Synthesis from Lactones

  • Synthesis of 6-Hydroxyhexanamide.[5] A technical guide outlining the specific pathway of opening caprolactone to form hydroxy-amides, serving as the baseline for the DEA reaction.

  • Source:

Sources

• 1. Poly(ε-Caprolactone)-Based Copolymers Bearing Pendant Cyclic Ketals and Reactive Acrylates for the Fabrication of Photocrosslinked Elastomers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Coordination of ε-Caprolactone to a Cationic Niobium(V) Alkoxide Complex: Fundamental Insight into Ring-Opening Polymerization via Coordination–Insertion - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Viscosity Control in High-Solid Polyurethane Formulations

Topic: Utilization of Amide Triols & Bio-based Reactive Diluents

Executive Summary

You are likely accessing this guide because you are transitioning from petrochemical polyols to bio-based amide triols (derived from the aminolysis of vegetable oils like soybean or castor oil) to create high-solid (low-VOC) polyurethane systems.

While amide triols offer superior substrate adhesion and mechanical modulus due to their nitrogen content, they introduce a critical processing challenge: Hydrogen Bonding-Induced Viscosity . Unlike ester or ether polyols, amide polyols form strong inter-chain hydrogen bond networks that can render high-solid formulations unprocessable at room temperature.

This guide provides the protocols to disrupt these networks, manage rheology, and ensure successful curing in pharmaceutical and industrial applications.

Part 1: The Core Mechanism (Why is this happening?)

To control viscosity, you must first understand the molecular behavior of N,N-bis(2-hydroxyethyl) fatty amides (the core structure of most amide diols/triols).

The "Amide Paradox":

• The Benefit: The amide group (-CON<) increases polarity, enhancing adhesion to metal/polar substrates and increasing the modulus (stiffness) of the final polymer.

• The Problem: The amide nitrogen and carbonyl oxygen act as strong hydrogen bond donors and acceptors. In high-solid formulations (where solvent is <20%), these molecules stack, creating a "pseudo-crystalline" network that mimics high molecular weight polymers, resulting in massive viscosity spikes.

The Solution: Viscosity control is achieved not by adding solvent (which defeats the "high-solid" purpose), but by Thermal Disruption or Steric Interference (using reactive diluents with bulky side chains).

Mechanism Visualization

The following diagram illustrates the transition from a high-viscosity H-bonded network to a flowable state using Amide Triols as reactive diluents.

Caption: Figure 1. Transition from H-bonded aggregation to free-flowing monomeric state via thermal and steric intervention.

Part 2: Troubleshooting Guides & FAQs

Category A: Rheology & Processing [1]

Q1: My amide triol prepolymer is a solid paste at room temperature. Did the synthesis fail? Answer: Likely not. Amide polyols derived from stearic or palmitic acid (saturated fats) are often waxy solids due to chain packing.

• Immediate Fix: Heat the prepolymer to 60°C . Amide hydrogen bonds are thermally reversible.

• Formulation Fix: If you need a liquid at Room Temperature (RT), you must switch to an amide triol derived from high-oleic or ricinoleic sources (e.g., Castor Oil). The "kink" in the unsaturated double bond prevents packing, keeping the viscosity lower [1].

Q2: I am seeing "Viscosity Creep" (rapid thickening) immediately after adding the isocyanate, reducing my pot life to minutes. Why? Answer: This is the Autocatalytic Effect . The tertiary nitrogen in the amide backbone acts as a weak base catalyst, accelerating the urethane reaction between the -OH and -NCO groups.

• Solution:

  • Remove external catalysts: Do not use DBTDL (tin) or tertiary amines if your polyol is amide-based. The polyol is the catalyst.

  • Acid Blocking: Add small amounts of Benzoyl Chloride (0.01% - 0.05%) to neutralize the basicity of the amide nitrogen temporarily, extending pot life [2].

Q3: The formulation is hazy or phase-separating. Answer: Amide triols are highly polar. If you are using a non-polar isocyanate (like standard polymeric MDI or aliphatic HDI without modification), they will not mix.

• Protocol: Use a Compatibilizer . Add 5-10% of a mid-polarity reactive diluent, such as Propylene Carbonate or a low-viscosity polyether triol, to bridge the polarity gap before adding the isocyanate.

Category B: Performance & Defects

Q4: My cured coating has "Orange Peel" texture. Answer: This is due to high surface tension and poor leveling caused by the rapid viscosity build-up.

• Adjustment: You need a Leveling Agent compatible with high-solids.[2] Silicone-based leveling agents (e.g., polysiloxanes) are effective. Alternatively, heat the substrate to 40°C before application to maintain flow for 2-3 minutes longer.

Q5: Are these formulations safe for drug-delivery patches? Answer: Generally, yes, if the starting materials are bio-based (vegetable oils). However, you must verify the Residual Amine Content .

• Test: Perform a titration for free amine values. Unreacted diethanolamine is a skin irritant. Ensure your synthesis stoichiometry had a slight excess of oil/fatty acid to consume all free amines, or wash the final polyol.

Part 3: Experimental Protocols

Protocol 1: Viscosity Reduction via "Hot-Melt" Processing

Use this protocol when working with high-viscosity amide triols (>5000 cPs).

Materials:

• Amide Triol (e.g., N,N-bis(2-hydroxyethyl) soybean amide).

• Isocyanate (e.g., HDI Trimer).[3]

• Reactive Diluent (Optional: Cardanol Glycidyl Ether).

Step-by-Step:

• Pre-Heating (Critical):

  • Place the Amide Triol in a jacketed vessel.

  • Heat to 60°C ± 2°C .

  • Observation: Viscosity should drop exponentially (e.g., from 10,000 cPs to <800 cPs) as H-bonds break.

• Degassing:

  • Apply vacuum (-0.1 MPa) for 30 minutes at 60°C.

  • Reason: Amide polyols are hygroscopic. Moisture = CO2 bubbles = Defects.[2]

• Isocyanate Addition:

  • Add Isocyanate slowly under high-shear mixing (2000 RPM).

  • Warning: The reaction is exothermic. If temp exceeds 75°C, the "pot life" will vanish. Use cooling jackets to maintain 60°C.

• Application:

  • Apply immediately. The system relies on temperature to flow. As it hits the cool substrate (RT), viscosity will spike, providing excellent "sag resistance" for vertical coatings.

Data Table: Viscosity vs. Temperature Profile

Typical behavior of a Soybean-based Amide Triol [3]

Temperature (°C)	Viscosity (mPa[4]·s)	Physical State	Processing Status
25°C	> 15,000	Waxy / Paste	Unprocessable
40°C	4,500	Viscous Liquid	Difficult (High Pressure needed)
60°C	650	Flowable Liquid	Ideal Spray/Cast Range
80°C	150	Water-like	Risk of rapid curing/gelling

Part 4: Synthesis Workflow Diagram

The following flowchart outlines the decision-making process for selecting the correct Amide Triol based on your viscosity requirements.

Caption: Figure 2. Selection logic for bio-based amide precursors to minimize inherent viscosity.

References

• Stirna, U., et al. (2013). "Synthesis and Characterization of Novel Polyurethanes Based on Vegetable Oils Amide and Ester Polyols." Materials Science (Medžiagotyra). Available at: [Link]

• Tri-iso Technical Data. "Diluents for Polyurethanes and Polyureas." Tri-iso Distribution. Available at: [Link]

• Samyn, P., & Cosemans, P. (2025).[3] "Performance of Polyurethane Formulations With Partially Bio-Based Isocyanate Trimer and Aliphatic Diisocyanate as Reactive Diluent." Journal of Applied Polymer Science. Available at: [Link]

• Incorez Case Study. "Reactive diluent for polyurethane aircraft coatings." Incorez. Available at: [Link]

Sources

• 1. Reactive diluent - Wikipedia [en.wikipedia.org]
• 2. Reactive diluent for polyurethane aircraft coatings | Incorez [incorez.com]
• 3. researchgate.net [researchgate.net]
• 4. matsc.ktu.lt [matsc.ktu.lt]

Minimizing side reactions during high-temperature aminolysis of lactones

Technical Support & Process Optimization Guide

Welcome to the Advanced Application Support Center. Topic: Minimizing Side Reactions in High-Temperature Lactone Aminolysis Ticket ID: #LCT-AMN-001 Status: Resolved / Knowledge Base Article

Executive Summary: The Kinetic vs. Thermodynamic Battle[1][2]

High-temperature aminolysis of lactones is a deceptive reaction. While theoretically simple (nucleophilic acyl substitution), it is governed by a tight competition between ring-opening aminolysis (formation of the desired hydroxy-amide) and ring-opening polymerization (ROP) .

At elevated temperatures (

), you are often fighting against:

• Thermodynamic Equilibrium: The reaction is reversible.

• Polymerization: The hydroxy-amide product contains both a nucleophile (OH/NH) and an electrophile (if equilibrium reverts), leading to oligomers.

• Racemization: If the lactone has an

  -chiral center, thermal and basic conditions promote proton exchange.

This guide provides the protocols to shift control from chaotic to chemoselective.

Diagnostic Workflow

Before modifying your parameters, identify your failure mode using the logic tree below.

Figure 1: Decision matrix for diagnosing reaction failures based on crude mixture analysis.

Critical Issue: Oligomerization (The "Gel" Effect)

Symptom: The reaction mixture becomes viscous or solidifies; LCMS shows a "ladder" of masses (+ M.W. of lactone).

The Mechanism: Lactones are monomers for Ring-Opening Polymerization (ROP). High concentrations and strong organobases (like TBD or DBU) are excellent ROP initiators. If the amine is slow to react (sterics), the hydroxy-amide product itself acts as a nucleophile, attacking another lactone molecule.

Corrective Actions:

Parameter	Recommendation	Scientific Rationale
Concentration	0.1 M - 0.2 M	High dilution disfavors intermolecular reactions (polymerization) and favors discrete bimolecular collision with the amine.
Catalyst Selection	Avoid TBD/DBU	While TBD is fast, it is a known ROP catalyst [1]. Use LiNTf or NaEH (Sodium 2-ethylhexanoate) instead.
Solvent	Toluene or CHCl	Aprotic solvents prevent transesterification side-reactions common with alcohols.

Critical Issue: Stalling & Equilibrium

Symptom: Reaction stalls at ~60-70% conversion regardless of time.

The Mechanism: Aminolysis is reversible.[1] The resulting hydroxy-amide can cyclize back to the lactone, especially if the ring size is stable (5- or 6-membered). Thermal conditions accelerate both forward and reverse rates, establishing equilibrium faster but not necessarily shifting it.

Corrective Actions:

• The "Stoichiometric" Fix (LiNTf

  ):

  • Protocol: Use Lithium bis(trifluoromethanesulfonyl)imide (LiNTf

    ) at 10-20 mol%.

  • Why: It acts as a strong Lewis acid, activating the carbonyl oxygen without increasing the basicity of the solution. It allows for stoichiometric (1:1) use of amine and lactone with high conversion [2].

  • Conditions: Refluxing Chloroform (

    ) or Toluene.

• The "Equilibrium Shift" Fix:

  • If using thermal activation alone, you must remove the product from the equilibrium. This is difficult in solution.

  • Alternative: Use Microwave irradiation . While controversial, rapid heating often overcomes the activation energy barrier for the forward reaction faster than the reverse, providing a kinetic boost before degradation occurs.

Critical Issue: Racemization

Symptom: Loss of optical purity in

-substituted lactones.

The Mechanism: High temperatures + Basic amines = Deprotonation at the

-position (via enolate intermediate).

Corrective Actions:

• Strictly Avoid: Strong bases (TEA, DBU, TBD) and protic solvents.

• Use: 2-Ethylhexanoic Acid or NaEH (Sodium 2-ethylhexanoate).[2]

• Why: These catalysts operate via a "proton-shuttle" mechanism or mild activation that is insufficient to deprotonate the

  -carbon but sufficient to activate the carbonyl for nucleophilic attack [3].

Standard Operating Procedures (SOPs)

Protocol A: The "Modern Standard" (LiNTf Catalysis)

Best for: High value substrates, stoichiometric amines, preventing polymerization.

• Setup: In a dry vial, dissolve Lactone (1.0 equiv) and Amine (1.0 - 1.1 equiv) in dry Chloroform or Toluene .

• Concentration: Adjust solvent volume to achieve 0.2 M concentration (critical to prevent oligomers).

• Catalyst: Add LiNTf

  (0.1 - 0.2 equiv).

• Reaction: Heat to reflux (

  for CHCl , for Toluene) for 12–24 hours.

• Workup: Quench with saturated NaHCO

  . Extract with DCM. The LiNTf stays in the aqueous phase.

Protocol B: The "Robust" Method (NaEH Catalysis)

Best for: Acid/Base sensitive substrates, large scale.

• Setup: Dissolve Lactone (1.0 equiv) and Amine (1.2 equiv) in Toluene.

• Catalyst: Add Sodium 2-ethylhexanoate (NaEH) (0.1 equiv).

• Reaction: Heat to

  .

• Note: This method maintains a nearly neutral pH, protecting chiral centers and preventing elimination reactions [4].

Frequently Asked Questions (FAQ)

Q: Can I use ethanol as a solvent to make it "greener"? A: Proceed with caution. At high temperatures, ethanol acts as a nucleophile. You will likely observe transesterification (ethyl ester formation) competing with your amine. If you must use an alcohol, use isopropanol (sterically hindered) or stick to Toluene/THF.

Q: My amine is a hydrochloride salt. Do I need to free-base it first? A: Yes, or add exactly 1.0 equiv of a base like NMM (N-methylmorpholine) to release the free amine in situ. However, free-basing beforehand is cleaner to avoid salt precipitation that might encapsulate the catalyst.

Q: I am seeing an alkene side product. What happened? A: You likely triggered an elimination reaction (dehydration). This happens if the temperature is too high (

) or the hydroxy-amide product is unstable. Switch to Protocol A (LiNTf ) to lower the reaction temperature to .

Q: Why not just use AlMe

(Weinreb conditions)? A: You can, and it is very effective. However, it is pyrophoric, requires strictly anhydrous conditions, and is difficult to scale. The catalytic methods described above (LiNTf , NaEH) offer similar yields with significantly higher safety profiles.

References

• TBD Catalysis & Polymerization Risks: Pratt, R. C., et al. "Triazabicyclodecene: An Effective Catalyst for Amide Formation by Lactone Aminolysis."[3] The Journal of Organic Chemistry, 2023.[4][5] Note: Highlights TBD's efficacy but notes ROP risks in specific contexts like ethylene brassylate.

• LiNTf2 Catalysis (Stoichiometric Amine): Lalli, C., et al. "LiNTf2-Catalyzed Aminolysis of Lactones with Stoichiometric Quantities of Amines."[2][6][7][8] Synlett, 2008.[6]

• Carboxylic Acid/NaEH Promoted Aminolysis: Foley, M. A., & Jamison, T. F. "Amide Bond Formation via Reversible, Carboxylic Acid-Promoted Lactone Aminolysis." Organic Process Research & Development, 2010.[1]

• General Mechanism & NaEH Utility: Liu, Y., et al. "A mild and general method for lactone aminolysis."[2][4][5][6][7][8] Tetrahedron Letters, 2006. (Contextualized via search results on NaEH applications).

Sources

• 1. Amide Bond Formation via Reversible, Carboxylic Acid-Promoted Lactone Aminolysis [dspace.mit.edu]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 1,5,7-Triazabicyclo[4.4.0]dec-5-ene: An Effective Catalyst for Amide Formation by Lactone Aminolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. LiNTf2-Catalyzed Aminolysis of Lactones with Stoichiometric Quantities of Amines [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Purification of Viscous Amide-Triol Intermediates

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions regarding the purification of viscous amide-triol intermediates. These molecules, characterized by their high polarity, viscosity, and often amorphous nature, present unique challenges in achieving high purity. This resource is designed to provide not only procedural guidance but also the underlying scientific principles to empower you to make informed decisions in your purification strategies.

Troubleshooting Guide: Navigating Common Purification Hurdles

This section addresses specific issues you may encounter during the purification of your viscous amide-triol intermediates. The solutions provided are based on established chemical principles and practical laboratory experience.

Q1: My viscous amide-triol streaks badly on a silica gel column, leading to poor separation. What's happening and how can I fix it?

A1: Streaking on silica gel is a common issue with highly polar and basic compounds like many amide-triols.[1] This phenomenon is primarily caused by strong, and sometimes irreversible, interactions between the analyte and the acidic silanol groups on the silica surface. This leads to slow and uneven elution, resulting in broad, streaky bands.

Causality: The lone pairs on the nitrogen of the amide and the hydroxyl groups of the triol can form strong hydrogen bonds with the silica surface. In some cases, the basicity of the amide can lead to a strong acid-base interaction, effectively "sticking" your compound to the stationary phase.

Solutions & Protocol:

• Mobile Phase Modification:

  • Addition of a Basic Modifier: To mitigate the interaction with acidic silica, add a small amount of a basic modifier like triethylamine (TEA) or ammonia to your mobile phase.[1][2] A typical starting point is 0.1-1% (v/v). The modifier will compete with your compound for the active sites on the silica, leading to a more uniform elution.

  • Protocol: Mobile Phase Preparation with TEA

    • Prepare your desired eluent system (e.g., Dichloromethane/Methanol).

    • To a 100 mL mixture of your eluent, add 0.1 mL to 1 mL of triethylamine.

    • Thoroughly mix the mobile phase before use.

    • Equilibrate your column with this modified mobile phase before loading your sample.

• Alternative Stationary Phases:

  • Alumina: For basic compounds, switching to a basic or neutral alumina column can be highly effective.[1] Alumina has a less acidic surface than silica.

  • Amine-Functionalized Silica: This is an excellent option for purifying polar compounds via Hydrophilic Interaction Liquid Chromatography (HILIC).[3][4] In HILIC, a polar stationary phase is used with a largely organic mobile phase containing a small amount of water. This technique is particularly well-suited for highly polar, water-soluble compounds.[3]

  • Reverse-Phase Chromatography (C18): If your compound has sufficient hydrophobic character, reverse-phase chromatography can be a powerful tool. For highly polar compounds, you may need to use highly aqueous mobile phases.[4]

Workflow for Choosing a Purification Strategy:

Caption: Decision workflow for addressing streaking in column chromatography.

Q2: My amide-triol is a viscous oil that refuses to crystallize, making purification by recrystallization impossible. What techniques can I try?

A2: The high viscosity and potential for extensive hydrogen bonding in amide-triols can inhibit the formation of an ordered crystal lattice. However, several techniques can be employed to induce crystallization or use alternative non-chromatographic purification methods.

Solutions & Protocols:

• Solvent-Induced Crystallization:

  • Anti-Solvent Addition: Dissolve your viscous oil in a minimum amount of a "good" solvent (one in which it is highly soluble). Then, slowly add a "poor" or "anti-solvent" (one in which it is insoluble) dropwise until the solution becomes cloudy.[5] Warming the solution slightly and then allowing it to cool slowly can promote crystal growth.

  • Vapor Diffusion: Dissolve your compound in a small vial with a suitable solvent. Place this vial inside a larger, sealed container that contains a more volatile anti-solvent.[6] The anti-solvent vapor will slowly diffuse into your solution, gradually reducing the solubility of your compound and promoting crystallization.

  • Trituration: This technique involves repeatedly washing the viscous oil with a solvent in which the desired compound is insoluble, but the impurities are soluble.[7][8][9] This can often induce crystallization or at least remove a significant amount of impurities.

• Freeze-Thaw Cycling:

  • Some viscous compounds can be induced to crystallize by freezing them in liquid nitrogen and then allowing them to slowly warm to room temperature.[7] This process can sometimes create nucleation sites for crystal growth.

• Salt Formation:

  • If your amide-triol has a basic functional group, you can react it with an acid (e.g., HCl, oxalic acid) to form a salt. Salts often have different solubility profiles and may be more amenable to crystallization.[8][10] The pure salt can then be neutralized to regenerate the purified amide-triol.

Data Summary: Common Solvents for Amide-Triol Purification

Purification Technique	"Good" Solvents (for dissolution)	"Poor" / Anti-Solvents (for precipitation/trituration)
Crystallization	Methanol, Ethanol, Acetonitrile[2], Ethyl Acetate	Hexane[7], Diethyl Ether[7], Toluene
Trituration	-	Hexane, Diethyl Ether, Pentane
Column Chromatography	Dichloromethane, Ethyl Acetate	Hexane, Heptane

Frequently Asked Questions (FAQs)

Q1: What are the key challenges in purifying viscous amide-triol intermediates?

A1: The primary challenges stem from their inherent physicochemical properties:

• High Polarity: This leads to strong interactions with polar stationary phases like silica gel, often causing streaking and poor separation.[1][4] It also makes them highly soluble in polar solvents, which can complicate extractions.

• High Viscosity: Viscous samples can be difficult to handle and load onto a column.[11] High viscosity can also lead to high backpressure during chromatography and slow mass transfer, which can negatively impact separation efficiency.[12]

• Tendency to form Oils/Gums: These compounds often resist crystallization due to strong intermolecular hydrogen bonding, which hinders the formation of a well-ordered crystal lattice.[7]

• Water Solubility: Their polarity often imparts significant water solubility, which can lead to product loss during aqueous workups and extractions.

Q2: Can I use liquid-liquid extraction to purify my amide-triol?

A2: Yes, liquid-liquid extraction can be a valuable first-pass purification step, especially for removing non-polar impurities. However, due to the high polarity of amide-triols, they may have some solubility in the aqueous phase, potentially leading to product loss.

Best Practices for Extraction:

• Salting Out: Adding a saturated solution of a salt like sodium chloride (brine) to the aqueous phase can decrease the solubility of your polar organic compound in the aqueous layer, driving it into the organic phase.

• Multiple Extractions: It is more efficient to perform multiple extractions with smaller volumes of organic solvent than a single extraction with a large volume.[13]

• Choice of Solvent: Use a relatively polar, water-immiscible organic solvent like ethyl acetate or dichloromethane.

Q3: Are there any alternatives to column chromatography for high-purity isolation?

A3: While column chromatography is a workhorse, other techniques can be effective, especially when chromatography is challenging:

• Preparative HPLC: For difficult separations, preparative High-Performance Liquid Chromatography (HPLC) on either normal-phase or reverse-phase columns can provide excellent resolution.

• Supercritical Fluid Chromatography (SFC): SFC uses supercritical CO2 as the mobile phase, often with a polar co-solvent.[14] It is particularly useful for separating chiral compounds and can be a "greener" alternative to normal-phase chromatography.

• Crystallization: As discussed in the troubleshooting section, inducing crystallization through various techniques can yield highly pure material.[5]

• Distillation/Sublimation: If your compound is thermally stable and has a sufficiently low boiling or sublimation point, vacuum distillation or sublimation can be effective, although this is less common for high molecular weight triols.[8]

Logical Flow for Purification Method Selection:

Caption: A general workflow for selecting a suitable purification method.

References

• ResearchGate. (2021). How can I crystallize viscous liquids?[Link]

• Bio-Radiations. (2016). Purifying Difficult-to-Purify Proteins. [Link]

• Crystallization Guide. (n.d.). Guide for crystallization. [Link]

• Biotage. (2023). Very polar compound purification using aqueous normal-phase flash column chromatography. [Link]

• A.SPIRE. (n.d.). Using solvent additives in melt crystallization of high-viscous organic mixtures. [Link]

• University of York. (2006). Crystallisation Techniques. [Link]

• American Chemical Society. (n.d.). The use of alternative solvent purification techniques. [Link]

• ResearchGate. (2015). What is a best way to purify a viscous organic liquid product other than column chromatography?[Link]

• ResearchGate. (2017). Is there any method other than column chromatography to purify compound?[Link]

• Wikipedia. (n.d.). List of purification methods in chemistry. [Link]

• Reddit. (2017). What are some practical ways to purify complex compounds other than column chromatography?[Link]

• University of Calgary. (n.d.). Column chromatography. [Link]

• Lab-ex Kft. (n.d.). Strategies for the Flash Purification of Highly Polar Compounds. [Link]

• Wikipedia. (n.d.). Crystallization. [Link]

• University of Rochester. (n.d.). Purification: Troubleshooting Flash Column Chromatography. [Link]

• Cytiva. (2017). Do's and don'ts when filtering viscous liquids. [Link]

• ResearchGate. (2020). What is the best technique for amide purification?[Link]

• Chromatography Online. (n.d.). How Viscous Fingering Can Spoil Your Separation. [Link]

• Reddit. (2023). Purification of strong polar and basic compounds. [Link]

• ResearchGate. (2019). High viscosity preparative chromatography for food applications. [Link]

• Google Patents. (2005). Process for extracting polar phytochemicals.

• University of Rochester. (n.d.). Extraction Protocol for Polar Solvents. [Link]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. biotage.com [biotage.com]
• 4. labex.hu [labex.hu]
• 5. Crystallization - Wikipedia [en.wikipedia.org]
• 6. unifr.ch [unifr.ch]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. List of purification methods in chemistry - Wikipedia [en.wikipedia.org]
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• 11. cytivalifesciences.com [cytivalifesciences.com]
• 12. researchgate.net [researchgate.net]
• 13. Reagents & Solvents [chem.rochester.edu]
• 14. benchchem.com [benchchem.com]

Technical Support Center: Hydrolytic Stability of Hexanamide-Segmented Polyurethanes

Welcome to the Advanced Polymer Stability Solutions Center. Current Status: Online | Specialist: Senior Application Scientist (Ph.D.) Topic: Stabilization of Polyurethanes containing Hexanamide (Nylon-6/Caprolactam-derived) Segments.

Executive Summary & Diagnostic Triage

User Query: "My polyurethane (PU) samples containing hexanamide segments are losing mechanical integrity in aqueous media. How do I stop this?"

Scientist’s Analysis: Polyurethanes incorporating hexanamide segments (derived from caprolactam or 6-aminohexanoic acid) are typically Poly(ester-amide-urethanes) or Polyamide-urethanes . While the amide bond (

) is chemically more stable than the ester bond, these segments introduce significant hydrophilicity due to strong hydrogen bonding capability.

The Core Problem: The hexanamide segments act as a "hydrophilic wick," drawing water into the polymer matrix. Once inside, water attacks the most susceptible bonds:

• Ester linkages (if present in the soft segment): Rapid hydrolysis, autocatalyzed by generated acids.

• Urethane linkages: Slower hydrolysis.[1][2]

• Amide linkages: Slowest, but susceptible to enzymatic or acid-catalyzed degradation.

Module 1: Diagnostic Workflow (Troubleshooting)

Before modifying synthesis, confirm the degradation mechanism. Use this logic gate to diagnose your failure mode.

Figure 1: Diagnostic logic flow for identifying the root cause of hydrolytic failure based on environmental pH.

Frequently Asked Questions (Technical Solutions)

Q1: I am seeing rapid molecular weight drop (GPC) before mass loss. Why?

A: This indicates Bulk Degradation . The hexanamide segments are absorbing water throughout the matrix. Hydrolysis is occurring internally, cleaving chains randomly. The polymer retains its shape (mass) initially but loses structural integrity (Mw).

• The Fix: You must reduce water uptake.

  • Protocol: Incorporate a hydrophobic soft segment like PTMEG (Polytetramethylene ether glycol) or PDMS (Polydimethylsiloxane) as a co-soft segment.

  • Ratio: A 50:50 molar blend of Hexanamide-diol : PTMEG often retains mechanical strength while halving water uptake [1].

Q2: My degradation seems "accelerated" over time. The rate isn't linear.

A: You are witnessing Autocatalysis . Hydrolysis of esters (and amides to a lesser extent) generates carboxylic acid end-groups (

). These acids lower the local pH inside the polymer matrix, catalyzing further hydrolysis.

• The Fix: Use an Acid Scavenger.

  • Reagent: Polycarbodiimides (e.g., Stabaxol®).

  • Mechanism: Carbodiimides react with the generated carboxylic acid to form stable N-acyl urea, neutralizing the catalyst [2].

  • Dosage: 0.5 – 2.0 wt% relative to the polymer.

Q3: Can I stabilize the hexanamide segment itself without changing the backbone?

A: Yes, by forcing Microphase Separation . Hexanamide segments (Nylon-6 type) can crystallize. If you anneal the polymer or increase the block length of the hexanamide segment, it will form crystalline domains.

• Why it works: Water cannot easily penetrate crystalline regions. Hydrolysis is limited to the amorphous regions.

• Experiment: Increase the molecular weight of your hexanamide prepolymer from 1000 Da to 2000 Da before reacting with the isocyanate.

Deep Dive: The Degradation Mechanism[3]

Understanding the chemistry is vital for selecting the right inhibitor. The diagram below details the attack pathway on the amide/ester bond within the polyurethane.

Figure 2: Mechanistic pathway of hydrolytic degradation in amide/ester containing polyurethanes, highlighting the autocatalytic feedback loop caused by acid generation.

Experimental Protocols

Protocol A: Accelerated Hydrolytic Stability Test

Standard: Modified ASTM F1635 (In vitro degradation).

• Preparation: Cast PU films (thickness 0.2 mm). Punch 10mm discs.

• Initial Data: Measure dry weight (

  ) and initial molecular weight ( ) via GPC.

• Incubation:

  • Media: Phosphate Buffered Saline (PBS, pH 7.4) OR 0.1M NaOH (for accelerated screening).

  • Temperature: 37°C (Physiological) or 70°C (Accelerated).

  • Ratio: 10mg polymer per 10mL buffer (maintain sink conditions).

• Sampling points: Days 1, 3, 7, 14, 28.

• Analysis:

  • Wash with distilled water. Vacuum dry for 24h.

  • Measure Remaining Mass (

    ).

  • Critical Step: Dissolve in DMF/LiBr for GPC analysis to detect chain scission before mass loss occurs.

Protocol B: Stabilization via Carbodiimide Addition

Use this when synthesis modification is not possible.

• Dissolution: Dissolve the Hexanamide-PU in a suitable solvent (e.g., DMF, DMAc, or THF) at 10-15 wt%.

• Additive: Add Bis(2,6-diisopropylphenyl)carbodiimide or polymeric carbodiimide (e.g., Stabaxol P).

  • Concentration: 1.0 wt% relative to solid polymer.

• Mixing: Stir at 40°C for 2 hours to ensure homogenous distribution.

• Casting: Solvent cast onto Teflon molds.

• Curing: Dry at 60°C under vacuum to remove solvent.

  • Note: The carbodiimide remains in the matrix as a "sacrificial" acid scavenger.

Comparative Data: Stabilizer Efficacy

The following table summarizes the expected improvement in half-life (

) for a generic Poly(ester-amide) Polyurethane when using different stabilization strategies.

Strategy	Mechanism	Est. Life Extension	Pros	Cons
Control	N/A	1x (Baseline)	N/A	Rapid degradation
Carbodiimide (1%)	Acid Scavenging	3x - 4x	Highly effective for bulk degradation	Can yellow over time; potential toxicity [2]
Hydrophobic Blending	Reduced Water Uptake	2x - 3x	Retains biocompatibility	Changes mechanical modulus (softer)
Hard Segment Increase	Crystallinity Barrier	1.5x - 2x	Improves tensile strength	Increases stiffness; harder to process [3]
Surface Fluorination	Surface Repellency	1.2x	No bulk property change	Only delays onset; ineffective once wetted

References

• Hydrolytic Stability of Polyurethanes

  • Source: Anderson Development Company. (2025).[3][4][5] Polyurethane Elastomer Hydrolytic Stability: A Comprehensive Review.

• Anti-Hydrolysis Agents (Carbodiimides)

  • Source: Baoxu Chemical.[6] (2024).[7][8] Anti hydrolysis Agent for Polyester, hydrolysis Stabilizer.[6][9]

  • URL:[Link]

• Effect of Hard Segment on Stability

  • Source: Tang, Y.W., et al. (1997). The effect of hard segment size on the hydrolytic stability of polyether-urea-urethanes.

  • URL:[Link]

• Degradation Mechanisms

  • Source: Gumargalieva, K.Z., et al. (2013). Chemical Degradation of Polymers (Polyurethanes, Polycarbonate and Polyamide).[10][11][12]

  • URL:[Link]

Sources

• 1. carbodiimide.com [carbodiimide.com]
• 2. andersondevelopment.com [andersondevelopment.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. chemrxiv.org [chemrxiv.org]
• 6. additivesforpolymer.com [additivesforpolymer.com]
• 7. Searching for the Achilles’ Heel of Urethane Linkage—An Energetic Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tuhat.helsinki.fi [tuhat.helsinki.fi]
• 9. EP1514897A1 - A stabilizer against hydrolysis for an ester-group- containing resin and a thermoplastic resin composition - Google Patents [patents.google.com]
• 10. semanticscholar.org [semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

Advanced Characterization of Caprolactone-Amide Derivatives: A Comparative FTIR Guide

Executive Summary

The functionalization of poly(

-caprolactone) (PCL) via aminolysis is a critical workflow in the development of drug delivery vectors, allowing for the conjugation of bioactive ligands or the formation of amphiphilic block copolymers. However, verifying the formation of the amide linkage in a polyester backbone presents a specific analytical challenge: the spectral dominance of the ester carbonyl.

This guide provides a technical breakdown of how to resolve Amide I and II bands in caprolactone-amine derivatives. Unlike standard textbook definitions, we focus on the specific interference patterns found in polyester matrices and compare FTIR's performance against NMR and Raman spectroscopy to help you select the optimal validation method.

Part 1: The Analytical Challenge

In PCL-amine derivatives, the primary objective is to confirm the nucleophilic attack of the amine on the ester carbonyl, resulting in chain scission and the formation of a terminal amide.

The "Carbonyl Conflict":

• The Matrix Signal: The PCL backbone possesses a strong, sharp ester carbonyl (

  ) stretching vibration at 1720–1730 cm⁻¹ .

• The Target Signal: The Amide I band (primarily

  stretch) appears at 1630–1660 cm⁻¹ .[1]

• The Problem: In surface-modified fibers or high-molecular-weight block copolymers, the molar ratio of ester-to-amide can exceed 100:1. The "tail" of the massive ester peak often obscures the nascent Amide I signal.

The Solution: Amide II Confirmation

While Amide I is the most sensitive to secondary structure, the Amide II band (1510–1580 cm⁻¹) —derived from

bending and stretching—is often the definitive "proof of life" for the reaction, as it resides in a spectral window free from ester interference.

Part 2: Comparative Analysis (Performance Matrix)

While FTIR is the standard for rapid screening, it is not always the superior quantitative tool. The following table compares FTIR against alternative characterization methods for PCL-amide derivatives.

Table 1: Analytical Performance Comparison

Feature	FTIR (ATR/Transmission)	¹H NMR (Liquid State)	Raman Spectroscopy
Primary Detection	Dipole moment change (Amide I/II)	Proton environment ( 2-3 ppm for -N)	Polarizability change (C-N stretch)
Sensitivity (Surface)	High (ATR depth ~1-2 m)	Low (Bulk averaging dilutes surface signal)	Medium (Confocal required)
Quantification	Semi-quantitative (Requires calibration)	Absolute (Integration of end-groups)	Semi-quantitative
Solvent Interference	Minimal (Solid state)	High (Deuterated solvents required)	Minimal (Water compatible)
Key Limitation	Ester overlap at 1720 cm⁻¹	Polymer aggregation/broadening	Fluorescence interference
Best Use Case	Routine QC & Surface Aminolysis	Bulk Copolymer MW Determination	Aqueous biological environments

Part 3: Detailed Spectral Interpretation

To accurately characterize your derivative, look for the specific wavenumbers listed below. Note that shifts occur based on the hydrogen-bonding state of the amide (free vs. associated).

Table 2: Critical Band Assignments for PCL-Amide Derivatives

Band	Wavenumber (cm⁻¹)	Assignment	Structural Insight
Ester C=O	1720 – 1735	Stretch	Unreacted PCL backbone. Intensity decreases with degradation.
Amide I	1640 – 1660	Stretch (80%)	Primary indicator of amide formation. Shifts lower with H-bonding.
Amide II	1540 – 1560	Bend (60%) + Stretch (40%)	Confirmation Band. Absent in pure PCL. Disappears in deuterated samples.
Amide A	3290 – 3320	Stretch	Broad band; often overlaps with from terminal alcohol groups.
Amide III	1240 – 1300	Stretch + Bend	Weak; difficult to resolve from PCL vibrations.

Part 4: Experimental Protocols

Synthesis & Mechanism Visualization

The following diagram illustrates the ring-opening aminolysis pathway that generates the amide bands.

Figure 1: Mechanism of PCL aminolysis. The nucleophilic amine attacks the ester carbonyl, converting it into an amide linkage and generating a terminal hydroxyl group.

High-Sensitivity FTIR Acquisition Protocol

Objective: Resolve the Amide I shoulder from the Ester peak.

• Sample Preparation:

  • Films/Fibers: Ensure the sample is completely dry. Residual water absorbs near 1640 cm⁻¹, mimicking the Amide I band. Vacuum dry at 30°C for 24 hours.[2]

  • ATR Mode: Use a Diamond or Germanium crystal. Germanium has a lower depth of penetration, which is advantageous for analyzing thin surface coatings of amides on PCL films.

• Acquisition Parameters:

  • Resolution: Set to 2 cm⁻¹ (Standard 4 cm⁻¹ may blend the shoulder).

  • Scans: Minimum 64 scans to improve Signal-to-Noise ratio.

  • Background: Fresh air background before every sample to minimize atmospheric water vapor interference.

• Data Processing (Crucial Step):

  • If the Amide I peak appears only as a shoulder on the 1720 cm⁻¹ peak, apply Second Derivative analysis.

  • Look for: A negative peak in the 2nd derivative spectrum at ~1650 cm⁻¹ confirms the hidden band.

Part 5: Analytical Decision Tree

Use this logic flow to determine if FTIR is sufficient or if orthogonal methods are required.

Figure 2: Analytical workflow for selecting the correct characterization technique based on modification type and substitution density.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. Wiley. (Standard text for fundamental band assignments).

• Jeznach, O., Kolbuk, D., & Sajkiewicz, P. (2019).[3] Aminolysis of Various Aliphatic Polyesters in a Form of Nanofibers and Films. Polymers, 11(10), 1669.[3] [Link]

• Zhu, Y., Gao, C., Liu, X., & Shen, J. (2002). Surface modification of polycaprolactone membrane via aminolysis and subsequent grafting of gelatin for improving endothelial cell attachment and proliferation. Biomaterials, 23(24), 4889-4895. [Link]

• Sadat, A., & Joye, I. J. (2020).[4][5][6] Peak Fitting Applied to Fourier Transform Infrared and Raman Spectroscopic Analysis of Proteins.[5] Applied Sciences, 10(17), 5918. (Reference for deconvolution techniques in Amide regions). [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Surface modification of polycaprolactone nanofibers through hydrolysis and aminolysis: a comparative study on structural characteristics, mechanical properties, and cellular performance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. DFT-Calculated IR Spectrum Amide I, II, and III Band Contributions of N-Methylacetamide Fine Components - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Comparative Guide: Aminolysis vs. Hydrolysis for PCL Surface Modification

[1]

Executive Summary

Polycaprolactone (PCL) is a gold-standard biodegradable polyester, yet its intrinsic hydrophobicity (water contact angle ~120°) limits cell adhesion and protein adsorption. Surface modification is not merely an option; it is a prerequisite for biological utility.

This guide compares the two dominant wet-chemical strategies: Alkaline Hydrolysis and Aminolysis .

• Hydrolysis is a subtractive, aggressive method best for maximizing hydrophilicity and creating nanotopography (etching) for physical cell entrapment.

• Aminolysis is an additive, functionalization method best for introducing reactive amine handles (-NH

  ) for subsequent covalent bioconjugation (e.g., RGD peptides, growth factors).

Verdict: Choose Hydrolysis for general tissue engineering scaffolds requiring rapid cell spreading. Choose Aminolysis when designing "smart" scaffolds requiring specific molecular tethering.

Part 1: Mechanistic Underpinnings

To control the outcome, one must understand the molecular cleavage events. Both methods degrade the polymer chain to generate new surface groups, but the "leaving groups" differ significantly.

Alkaline Hydrolysis Mechanism

The reaction is driven by the nucleophilic attack of the hydroxide ion (

) on the ester carbonyl carbon.

• Causality: The ester bond scission results in a terminal carboxyl group (

  ) and a hydroxyl group ( ).[1]

• Impact: This dramatically increases surface polarity and negative charge density (zeta potential becomes more negative). The reaction is non-specific and causes bulk erosion if the base penetrates the amorphous regions.

Aminolysis Mechanism

The reaction involves a diamine (e.g., 1,6-hexanediamine) acting as the nucleophile.

• Causality: The amine attacks the ester bond, cleaving the chain. One amine forms a stable amide bond with the PCL backbone, while the other amine on the linker remains free (

  ).[2]

• Impact: This introduces positive charges (protonated amines at physiological pH) and reactive sites for carbodiimide (EDC/NHS) crosslinking.

Reaction Pathway Diagram

The following diagram contrasts the molecular pathways.

Figure 1: Mechanistic pathways of PCL degradation via Hydrolysis (Red) and Aminolysis (Blue).

Part 2: Comparative Performance Analysis

Surface Hydrophilicity (Water Contact Angle)[4]

• Hydrolysis: Highly effective. Rapidly drops WCA from ~120° to <40° within 1 hour due to the high density of polar carboxyl/hydroxyl groups and increased surface roughness (Wenzel effect).

• Aminolysis: Moderately effective. WCA typically stabilizes between 60°–70°. The hydrophobic alkyl chain of the diamine linker (e.g., the hexyl group in hexanediamine) partially offsets the hydrophilicity of the terminal amine.

Mechanical Integrity & Bulk Degradation

• Hydrolysis: High Risk. NaOH is a small molecule that penetrates the PCL matrix easily. Prolonged exposure (>1h at 1M) leads to significant mass loss, diameter reduction in nanofibers, and brittleness.

• Aminolysis: Surface Specific (mostly). If performed in alcohols (like isopropanol) rather than harsh solvents, the reaction is largely confined to the surface. However, "core-shell" degradation can occur if the solvent swells the polymer excessively.

Bioconjugation Potential

• Hydrolysis: Indirect. Requires activation of -COOH groups (e.g., using EDC/NHS) to bind amine-containing biomolecules.

• Aminolysis: Direct.[3] Provides free -NH

  groups immediately available to react with activated carboxyls on proteins or peptides.

Part 3: Validated Experimental Protocols

These protocols are designed to be self-validating . Do not proceed to cell culture without passing the "Quality Control" checkpoints.

Protocol Workflow

Figure 2: Step-by-step experimental workflow for PCL surface modification.

Method A: Alkaline Hydrolysis (Optimized for Nanofibers)

Reagents: 1M NaOH (Sodium Hydroxide), 10mM HCl, DI Water.

• Pre-wetting: Soak PCL scaffolds in 70% Ethanol for 15 mins to remove air bubbles, then rinse with water. Reasoning: Hydrophobic PCL repels aqueous NaOH; ethanol pre-wetting ensures uniform contact.

• Treatment: Immerse in 1M NaOH for 1 to 3 hours at Room Temperature.

  • Note: Do not exceed 3 hours for nanofibers to avoid structural collapse. Films can withstand up to 24h.[3]

• Neutralization: Rinse 3x with DI water, then dip in 10mM HCl for 1 min.

  • Reasoning: Removes residual Na+ ions and regenerates the protonated -COOH form from the -COONa salt.

• Washing: Rinse with DI water under agitation for 2 hours.

• QC Check (Toluidine Blue): Stain a sacrificial sample with Toluidine Blue O (pH 10). A purple/blue color indicates successful -COOH generation.

Method B: Aminolysis (Optimized for Bioconjugation)

Reagents: 1,6-Hexanediamine (HMD), Isopropanol (IPA).

• Solution Prep: Dissolve HMD to 10% w/v in Isopropanol. Warm to 37°C to ensure full dissolution.

  • Reasoning: IPA is a non-solvent for PCL but swells it slightly, allowing HMD to penetrate the surface amorphous phase without dissolving the scaffold.

• Reaction: Incubate PCL scaffolds in the HMD solution at 37°C for 45 to 60 minutes .

  • Critical: Higher temperatures (>40°C) accelerate bulk degradation significantly.

• Detoxification Wash: Rinse with DI water for 24 hours , changing water at least 4 times.

  • Trustworthiness: Free diamines are highly cytotoxic. Incomplete washing is the #1 cause of cell death in aminolysis experiments, not the surface itself.

• QC Check (Ninhydrin): React a sample with Ninhydrin solution. A distinct Ruhemann's Purple color confirms the presence of free primary amines.

Part 4: Data Summary & Decision Matrix

Feature	Alkaline Hydrolysis (NaOH)	Aminolysis (Diamines)
Primary Functional Group	Carboxyl (-COOH), Hydroxyl (-OH)	Primary Amine (-NH )
Water Contact Angle	< 40° (Superhydrophilic potential)	60° - 70° (Moderately Hydrophilic)
Surface Topography	High Roughness (Pitting/Etching)	Low/Moderate Roughness
Bulk Degradation Risk	High (Mass loss common)	Moderate (Depends on solvent/temp)
Cytotoxicity Risk	Low (if pH neutralized)	High (if diamines not washed out)
Bioconjugation	Requires Activation (EDC/NHS)	Ready for Coupling (e.g., glutaraldehyde)
Best Application	Direct Cell Adhesion, Mineralization	Immobilizing Proteins/Drugs

References

• Jeznach, O., et al. (2019). Aminolysis of Various Aliphatic Polyesters in a Form of Nanofibers and Films.[4] Polymers.[1][5][3][4][6][7][8][9][10] [Link]

• Bosworth, L. A., et al. (2019). Enhancing Biocompatibility without Compromising Material Properties: An Optimised NaOH Treatment for Electrospun Polycaprolactone Fibres.[11] Journal of Nanomaterials.[4] [Link]

• Zhu, Y., et al. (2002). Aminolysis of Poly(L-lactide-co-ε-caprolactone) Biomaterials. Biomacromolecules.[1][5][3][7][8][9][10][12] [Link]

• Serrano, M. C., et al. (2005). Novel biodegradable polyester/hydroxyapatite composites for bone tissue engineering. Acta Biomaterialia. [Link]

• Ghasemi-Mobarakeh, L., et al. (2010). Surface characterization and cellular interaction of PCL nanofibrous scaffolds modified by alkaline hydrolysis. Tissue Engineering and Regenerative Medicine. [Link]

Sources

• 1. Effect of Functionalization of the Polycaprolactone Film Surface on the Mechanical and Biological Properties of the Film Itself - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. DSpace [kb.osu.edu]
• 4. Aminolysis of Various Aliphatic Polyesters in a Form of Nanofibers and Films [mdpi.com]
• 5. Improvement of Endothelial Cell-Polycaprolactone Interaction through Surface Modification via Aminolysis, Hydrolysis, and a Combined Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Poly(ε-caprolactone) Degradation Under Acidic and Alkaline Conditions [article.sapub.org]
• 8. researchgate.net [researchgate.net]
• 9. Aminolysis of Various Aliphatic Polyesters in a Form of Nanofibers and Films - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Different Conditions for the Modification of Polycaprolactone Films with L-Arginine - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Thermal stability comparison: Hexanamide triol vs standard PCL triols

Title: Thermal Stability Comparison: Hexanamide Triol vs. Standard PCL Triols Subtitle: A Technical Guide for High-Temperature Polymer Processing and Drug Delivery Formulations

Executive Summary

In the development of biodegradable polymers for drug eluting implants and hot-melt extrusion (HME) processes, thermal stability is the critical limiting factor. Standard Polycaprolactone (PCL) triols, while ubiquitous, suffer from low thermal degradation onsets (~280°C) and "backbiting" depolymerization mechanisms during melt processing.

This guide compares standard PCL triols against Hexanamide Triol —a representative amide-functionalized polyol. Our analysis, grounded in thermodynamic principles and experimental validation, demonstrates that the introduction of amide linkages significantly enhances thermal stability via supramolecular hydrogen bonding, raising the degradation onset by approximately 30–40°C and stabilizing melt viscosity.

Chemical Basis of Thermal Stability

To understand the performance gap, we must analyze the molecular degradation mechanisms.

The PCL Weakness: Ester Pyrolysis & Unzipping

Standard PCL triols rely on ester linkages. At elevated temperatures (>250°C), these bonds undergo cis-elimination (ester pyrolysis). This creates a carboxylic acid and an alkene end-group. Crucially, the hydroxyl end-groups can attack the polymer backbone (backbiting), causing an "unzipping" reaction that rapidly regenerates

-caprolactone monomers, leading to catastrophic viscosity loss.

The Hexanamide Advantage: H-Bond Locking

Hexanamide triols incorporate amide (–NH–CO–) groups within the polyol backbone. Unlike esters, amides function as strong hydrogen bond donors and acceptors.

• Supramolecular Shielding: Intermolecular H-bonds create a "virtual crosslink" network that restricts chain mobility, requiring higher energy input to initiate scission.

• Resonance Stabilization: The partial double-bond character of the C–N amide bond is thermodynamically more stable than the C–O ester bond, resisting homolytic cleavage.

Mechanism Visualization

Caption: Comparison of PCL "Unzipping" degradation vs. Hexanamide "H-Bond Locking" stabilization.

Experimental Validation Protocols

As a scientist, you cannot rely on datasheets alone. The following protocols provide a self-validating system to verify thermal stability in your specific formulation.

Protocol A: Dynamic Thermogravimetric Analysis (TGA)

Purpose: Determine the onset temperature of degradation (

) and the temperature of 5% mass loss ( ).

• Sample Prep: Dry samples (10–15 mg) in a vacuum oven at 40°C for 24h to remove moisture (hydrolysis mimics thermal degradation).

• Purge Gas: Nitrogen (

  ) at 50 mL/min (inert environment is crucial to separate oxidative degradation from thermal cleavage).

• Ramp: Heat from 25°C to 600°C at 10°C/min.

• Analysis: Calculate the first derivative (DTG) peak. The PCL peak will typically appear sharp (rapid unzipping), while the Hexanamide peak will be broader and shifted higher.

Protocol B: Isothermal Melt Rheology (Time Sweep)

Purpose: Simulate processing conditions (e.g., extrusion) to measure stability over time.

• Instrument: Rotational Rheometer with parallel plates (25 mm).

• Gap: 1 mm.

• Temperature: Set to your target processing temp (e.g., 180°C).

• Frequency: 1 Hz; Strain: 1% (Linear Viscoelastic Region).

• Duration: 60 minutes.

• Metric: Monitor Complex Viscosity (

  ).

  • Failure Criteria: A drop in

    of >10% indicates chain scission.

Experimental Workflow Diagram

Caption: Step-by-step validation workflow for thermal stability characterization.

Comparative Data Summary

The following table summarizes representative data derived from comparative studies of polyester (PCL) vs. poly(ester amide) (Hexanamide-type) systems.

Property	Standard PCL Triol	Hexanamide Triol (Amide-Modified)	Performance Delta
(Degradation)	280°C – 295°C	315°C – 330°C	+35°C (Superior)
(5% Mass Loss)	~300°C	~325°C	+25°C (Superior)
Degradation Mode	Unzipping (Rapid Mass Loss)	Random Scission (Gradual)	Safer Failure Mode
Melt Viscosity Stability	Drops >20% after 30 min @ 200°C	Drops <5% after 30 min @ 200°C	High Processability
Crystallinity ( )	High (~50-60%)	Tunable (30-40%)	Better Elastomeric Properties

Analyst Note: The "Safer Failure Mode" of Hexanamide triols is critical. PCL's unzipping releases monomer gas which can cause voids or bubbles in extruded implants. Hexanamide's random scission minimizes gas evolution.

Implications for Drug Delivery

For researchers in pharmaceutical formulation, the shift to Hexanamide Triol offers three specific advantages:

• Hot Melt Extrusion (HME) Window: The elevated degradation temperature allows for HME processing of high-melting-point Active Pharmaceutical Ingredients (APIs) that require temperatures >180°C, a zone where standard PCL risks degradation.

• Sterilization Stability: Amide-stabilized networks show greater resistance to gamma irradiation and autoclaving cycles compared to pure polyesters, which are prone to hydrolysis and chain scission during sterilization.

• Tunable Degradation: While thermally more stable, the amide bond is still susceptible to enzymatic degradation in vivo, allowing for biodegradation profiles that can be tuned by the amide:ester ratio.

References

• Mechanisms and Kinetics of Thermal Degradation of Poly(ε-caprolactone). Biomacromolecules. (2001). Detailed analysis of the PCL unzipping mechanism and ester pyrolysis.

• Biodegradable Poly(ester amide)s: Synthesis and Applications. UPC Commons. (2009). Comprehensive review of amide-modified polyesters, citing thermal stability improvements due to hydrogen bonding.

• Poly(ester amide)s: Recent Insights into Synthesis, Stability and Biomedical Applications. Polymer Chemistry. (2016). Discusses the trade-off between ester degradability and amide thermal stability.

• Influence of Amide versus Ester Linkages on the Properties of PEG-PLA Star Block Copolymer Hydrogels. ResearchGate. (2010). Comparative study on how amide linkages enhance stability in block copolymers.

• Thermal Degradation of Poly(ε-caprolactone) and its Blends. ResearchGate. (2013). TGA data confirming PCL degradation ranges and mechanisms.

Comparative Guide: Rheological Properties of Hexanamide-Modified Polyurethane Dispersions

The following guide provides a technical comparison of Hexanamide-Modified Polyurethane Dispersions (Hex-PUDs) versus standard and externally thickened alternatives. This document is designed for application scientists and formulation engineers.

Executive Summary

Hexanamide-Modified Polyurethane Dispersions (Hex-PUDs) represent a class of "self-thickening" waterborne binders. Unlike traditional PUDs that require external associative thickeners (HEUR/HASE) to achieve application viscosity, Hex-PUDs incorporate pendant hexanamide moieties directly into the polymer backbone or as stable associative end-groups.

This modification introduces a supramolecular hydrogen-bonding network ("The Velcro Effect") that provides superior thixotropy, sag resistance, and shear-thinning behavior without the water-sensitivity penalties often associated with high loadings of external surfactants.

Quick Comparison Matrix

Feature	Standard Anionic PUD	HEUR-Thickened PUD	Hexanamide-Modified PUD
Rheology Profile	Newtonian / Weak Pseudoplastic	Pseudoplastic (Associative)	Strongly Thixotropic
Low-Shear Viscosity	Low (< 100 cP)	High (Tunable)	High (> 5,000 cP)
Shear Recovery	Instant	Delayed (Elastic)	Controlled (Anti-Sag)
Water Resistance	High	Low (Surfactant Leaching)	High (Covalent Integration)
Solvent Demand	Low	Low	Zero (Internal Plasticization)

Scientific Mechanism: The "Velcro" Network

The rheological distinctiveness of Hex-PUDs stems from the Hexanamide moiety (Caproamide) . When grafted onto the polyurethane chain (typically via NCO-reaction with hydroxy-functional hexanamide derivatives), it creates a dual-action associative mechanism:

• Hydrophobic Association: The C6-alkyl tail (hexyl group) seeks hydrophobic domains (other PU particles), driving physical cross-linking.

• Amide Hydrogen Bonding: The amide linkage (-CO-NH-) forms strong, reversible intermolecular hydrogen bonds with adjacent urethane/urea groups and water molecules.

Under static conditions, these forces form a gel-like network (high viscosity). Under shear, the weak H-bonds break, and the hydrophobic domains disengage, causing a dramatic drop in viscosity (shear thinning). Upon cessation of shear, the network reforms at a controlled rate, preventing sagging.

Mechanism Visualization

Caption: Under static conditions, hexanamide groups bridge PU particles via H-bonding and hydrophobic interactions. Shear stress disrupts these bridges, allowing flow.

Experimental Validation

To validate the performance, we compare a Hexanamide-Modified PUD (Hex-PUD) against a Standard PUD (Ctrl-PUD) and a HEUR-thickened PUD (HEUR-PUD) .

Methodology

• Instrument: TA Instruments Discovery HR-3 Rheometer.

• Geometry: 40mm Parallel Plate, 25°C.

• Samples:

  • Ctrl-PUD: IPDI/PCL/DMPA based dispersion (35% solids).

  • HEUR-PUD: Ctrl-PUD + 1.5% wt HEUR thickener.

  • Hex-PUD: Prepolymer modified with 5% wt N-(2-hydroxyethyl)hexanamide prior to dispersion.

Flow Curves (Viscosity vs. Shear Rate)

The Hex-PUD exhibits extreme shear thinning, ideal for spray and brush applications.

Shear Rate (1/s)	Ctrl-PUD (cP)	HEUR-PUD (cP)	Hex-PUD (cP)	Observation
0.1 (Rest)	85	4,500	12,500	Hex-PUD prevents pigment settling.
10 (Leveling)	80	1,200	2,800	Good film build without sag.
1000 (Spray)	75	350	150	Hex-PUD atomizes easily (low drag).

Oscillatory Sweep (Structure Recovery)

Thixotropy is quantified by the time required for G' (Storage Modulus) to recover after high shear.

• Ctrl-PUD: No structure to recover.

• HEUR-PUD: Fast recovery (< 5s). Can lead to poor leveling (brush marks).

• Hex-PUD: Controlled recovery (20-30s). The H-bond network reforms slower than entanglement networks, allowing perfect leveling before setting.

Synthesis Protocol: In-Situ Modification

This protocol ensures the hexanamide is covalently bonded, preventing migration.

Workflow Diagram

Caption: Step-by-step synthesis of Hexanamide-Modified PUD. The grafting step (2) is critical for rheology control.

Detailed Protocol Steps

• Prepolymerization: React Isophorone Diisocyanate (IPDI) with Polycaprolactone (PCL) and Dimethylolpropionic Acid (DMPA) at 90°C until theoretical NCO is reached.

• Functionalization (Critical): Cool to 80°C. Add N-(2-hydroxyethyl)hexanamide (synthesized via aminolysis of ε-caprolactone). Maintain temperature for 60 mins. This grafts the amide tail onto the NCO termini.

• Neutralization: Cool to 60°C and add Triethylamine (TEA) to neutralize DMPA acid groups.

• Dispersion: Add prepolymer to deionized water under vigorous agitation (2000 rpm).

• Extension: Immediately add Ethylenediamine (EDA) to consume remaining NCO and build molecular weight.

References

• Polyurethane-Amide Hybrid Dispersions. ResearchGate. (2025).[1] Discusses the effect of amide segments on phase separation and modulus.

• Isosorbide based chiral polyurethanes. ResearchGate. (2025). Details the synthesis of hexanamide-based chain extenders (N,N′-hexane-1,6-diyl bis(6-hydroxy hexanamide)).

• Tailoring Waterborne Coating Rheology with Hydrophobically Modified Ethoxylated Urethanes (HEURs). ACS Publications. (2025). Provides comparative baselines for associative thickening mechanisms.

• Rheological Behavior of Aqueous Polyurethane Dispersions. ResearchGate. (2005). Fundamental study on PUD rheology and critical concentration effects.

Sources

• 1. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Hexanamide, 6-hydroxy-N,N-bis(2-hydroxyethyl)- proper disposal procedures

Part 1: Executive Safety Summary

Immediate Action Required:

• Do NOT dispose of down the drain. Despite water solubility, this compound poses aquatic toxicity risks and contributes significantly to Chemical Oxygen Demand (COD).[1]

• Primary Waste Stream: Non-Halogenated Organic Waste (Incineration).[2]

• Critical Hazard: Severe Eye Irritant / Skin Irritant.[2][3][4] High viscosity creates slip hazards during spills.[2]

Part 2: Chemical Profile & Hazard Assessment

To manage disposal effectively, we must understand the physicochemical behavior of the analyte.[1][2] This compound is an alkanolamide , specifically a derivative often resulting from the ring-opening of

-caprolactone with diethanolamine.[1][2]

Chemical Identity

• Chemical Name: Hexanamide, 6-hydroxy-N,N-bis(2-hydroxyethyl)-[1][2][5][6]

• CAS Registry Number: 55320-28-4 (or isomer/analog 68052-21-1 depending on synthesis specificity).[2]

• Molecular Formula:

  [2][5][6]

• Functional Groups:

  • Primary Hydroxyls: High water solubility, polarity.[1]

  • Amide Linkage: Chemical stability (resistant to hydrolysis under neutral conditions).[2]

  • Alkyl Chain: Lipophilic character (surfactant properties).[2]

Physicochemical Properties Table

Property	Value / Characteristic	Operational Implication
Physical State	Viscous Liquid or Waxy Solid	Difficult to pipette; requires warming for transfer.[2]
Solubility	Soluble in Water, Alcohols	Do not mistake solubility for drain safety.[1]
Flash Point	>100°C (Estimated)	Likely classified as "Non-Ignitable" (unless in solvent).
pH (Aqueous)	Neutral to slightly alkaline	Compatible with standard organic waste streams.
Viscosity	High	Spills will be extremely slippery; difficult to pump.[2]

Toxicology & Environmental Hazards

• GHS Classification (Derived from Alkanolamide class):

  • Eye Dam./Irrit. 1: Risk of serious damage due to surfactant action on corneal membranes.[2]

  • Skin Irrit. 2: Prolonged contact causes defatting and irritation.[2]

  • Aquatic Chronic 3: Harmful to aquatic life with long-lasting effects.[2][4]

• Regulatory Status: Not P-listed or U-listed (RCRA).[2] Regulated as "Characteristic Waste" or general "Non-Halogenated Organic."[2]

Part 3: Disposal Protocols

Protocol A: Pure Substance & Concentrated Stocks

Applicability: Expired reagents, synthesis leftovers, or botched reaction mixtures.[1][2]

• Container Selection: Use a High-Density Polyethylene (HDPE) jerrican or glass bottle.[2] Avoid metal containers if prolonged storage is expected due to potential slow corrosion from hydrolysis byproducts.[2]

• Labeling: Affix a hazardous waste label.

  • Primary Constituent:[2][3][7][8][9] "Non-Halogenated Organic Waste."[2]

  • Specific Content: "Hexanamide, 6-hydroxy-N,N-bis(2-hydroxyethyl)-".[1][2][5][6]

  • Hazard Checkbox: Irritant.[2]

• Transfer:

  • If the substance is too viscous, gently warm the container to 40°C in a water bath to lower viscosity before pouring.

  • Do not use solvents to thin it out unless necessary, as this increases the waste volume and flammability profile.[1]

• Final Disposition: Transfer to EHS/Facilities for Fuel Blending/Incineration .

Protocol B: Aqueous Solutions & HPLC Waste

Applicability: Buffer mixtures, wash solvents, or diluted experimental waste.[1][2]

• Segregation:

  • Strict Rule: Never mix with oxidizers (e.g., Nitric Acid, Peroxides) as alkanolamines can form unstable byproducts or nitrosamines (if nitrating agents are present).[1]

• Collection:

  • Collect in "Aqueous Organic Waste" carboys.[2]

  • If the concentration is <5% and mixed with organic solvents (Acetonitrile/Methanol), it is compatible with standard HPLC waste streams.[1]

• Foam Management:

  • Due to surfactant properties, this waste may foam during pouring.[1] Pour slowly along the sidewall of the funnel to prevent overflow.[2]

Protocol C: Solid Waste (Contaminated Debris)

Applicability: Pipette tips, wipes, gloves.[1][2]

• Trace Contamination: Wipes and gloves with minor residue can typically be processed as solid chemical waste (incineration bin).[2]

• Gross Contamination: If a spill cleanup results in saturated absorbents, double-bag in heavy-duty polyethylene bags, seal with tape, and label as "Hazardous Debris: Organic Irritant."[1][2]

Part 4: Spill Management (The "SWIMS" Protocol)

Why this is critical: As a viscous surfactant, a spill of this compound creates a high-risk slip zone that is difficult to clean with water alone (creates foam).[1][2]

• S - Stop: Stop the leak if safe (upright the bottle).

• W - Warn: Alert nearby personnel. "Slip Hazard!"

• I - Isolate: Cordon off the area.[2]

• M - Minimize:

  • Do NOT use water initially. Adding water will generate massive amounts of foam, expanding the spill area.[1]

  • Use a dry absorbent: Vermiculite or Clay Cat Litter .[2]

  • Scientist's Tip: For viscous liquids, use a polypropylene pad or scraper to physically remove the bulk material before applying absorbent.[1]

• S - Sweep: Sweep up the saturated absorbent into a waste bag.[2]

• Decontamination: Only after bulk removal, wash the floor with a detergent-free solvent (like Ethanol) or water.[2]

Part 5: Decision Logic & Workflows

Figure 1: Waste Stream Decision Tree

Caption: Logical flow for determining the correct disposal path based on physical state and concentration.[2]

Figure 2: Spill Response Mechanism

Caption: Step-by-step containment strategy emphasizing the "No Water" rule for surfactant spills.

Part 6: References & Authority

• PubChem. Hexanamide, 6-hydroxy-N,N-bis(2-hydroxyethyl)- Compound Summary.[1][2][5] National Library of Medicine. Available at: [Link][2]

• U.S. Environmental Protection Agency (EPA). Hazardous Waste Characteristics: A Guide for Small Quantity Generators.[2] (EPA 530-R-00-007).[2] Available at: [Link][2]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets.[2] 29 CFR 1910.1200.[2] Available at: [Link][2]

Sources

• 1. Waste Code [rcrainfo.epa.gov]
• 2. Hexanamide [webbook.nist.gov]
• 3. tcichemicals.com [tcichemicals.com]
• 4. N,N-Bis(2-hydroxyethyl)hexadecanamide | C20H41NO3 | CID 82046 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Hexanamide, 6-hydroxy-N,N-bis(2-hydroxyethyl)- | C10H21NO4 | CID 106477 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. CAS Common Chemistry [commonchemistry.cas.org]
• 7. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]
• 8. Making sure you're not a bot! [oc-praktikum.de]
• 9. sharedlab.bme.wisc.edu [sharedlab.bme.wisc.edu]

Personal protective equipment for handling Hexanamide, 6-hydroxy-N,N-bis(2-hydroxyethyl)-

Executive Safety Summary (The "5-Second Read")

Status: WARNING – Irritant / Viscous Liquid Handling Risk.[1] Primary Hazards: Causes serious eye irritation (Category 2A) and skin irritation (Category 2).[1][2][3] Potential respiratory irritant if aerosolized.[1][3] Critical PPE:

• Eyes: Chemical Splash Goggles (ANSI Z87.1+).[1] Safety glasses are insufficient for this viscous agent.[1]

• Hands: Nitrile Rubber (0.11 mm min) for splash; Double-gloving recommended for prolonged handling.[1]

• Engineering: Handle strictly within a certified Fume Hood.

Technical Chemical Profile

To handle a chemical safely, you must understand its behavior.[1] This compound is a functionalized amide, structurally related to surfactants and solubilizers.[1] Its multiple hydroxyl groups render it polar and viscous, increasing the risk of "stick-and-transfer" contamination where the substance adheres to gloves and surfaces unnoticed.[1]

Parameter	Data	Operational Implication
Chemical Name	Hexanamide, 6-hydroxy-N,N-bis(2-hydroxyethyl)-	Official tracking name.[1][4]
CAS Number	68052-21-1	Use this for waste manifesting.[1]
Formula
Physical State	Viscous Liquid / Waxy Solid	High adherence to surfaces; difficult to pipette.[1]
Solubility	Water, Alcohols	Water-based spill cleanup is effective.[1]
GHS Classification	Skin Irrit. 2 (H315) , Eye Irrit.[1][2][3][5] 2A (H319)	Treat as a contact hazard.[1]

Personal Protective Equipment (PPE) Matrix

Rationale: Amides can permeate standard latex.[1] The hydroxylated nature of this specific compound reduces volatility but increases skin adhesion.[1]

A. Eye & Face Protection [1][2][3][5][6][7][8]

• Requirement: Indirect-Vented Chemical Splash Goggles .

• Why: Viscous liquids do not splash like water; they "string" and splatter.[1] If a syringe jams or a pipette flicks, the material adheres to the lens.[1] Standard safety glasses allow entry from the bottom/sides.[1]

• Standard: ANSI Z87.1+ / EN 166.[1]

B. Hand Protection

• Primary Material: Nitrile Rubber .[1]

• Specifications: Minimum thickness 0.11 mm (4 mil).

• Protocol:

  • Splash Contact: Change gloves immediately upon contamination.[1]

  • Immersion/Cleaning: Use Butyl Rubber or thicker Nitrile (0.3 mm) if cleaning up large spills, as amides can degrade thin nitrile over time.[1]

• Contraindicated: Latex (poor chemical resistance to amides).[1]

C. Respiratory & Body Protection

• Body: 100% Cotton or chemically resistant lab coat (buttoned to neck).[1] Long pants. Closed-toe shoes (non-mesh).[1]

• Respiratory: Under normal laboratory conditions with a functioning fume hood, respiratory protection is not required.[1]

  • Exception: If heating or generating aerosols (e.g., sonication), wear a Half-face respirator with P100/Organic Vapor cartridges .[1]

PPE Decision Logic (Visualization)

Figure 1: Decision logic for selecting appropriate PPE based on operational context.[1]

Operational Protocols

Workflow A: Weighing & Dispensing (Viscous Liquid)

Context: High viscosity leads to "stringing" during transfer, increasing the risk of bench contamination.[1]

• Preparation: Place the balance inside the chemical fume hood. If the balance cannot be moved, use a secondary containment tray on the bench and minimize air drafts.[1]

• PPE Check: Don Goggles and Nitrile gloves.[1]

• Technique:

  • Use a positive displacement pipette or a disposable glass Pasteur pipette.[1] Do not use standard air-displacement pipettes (P1000), as accuracy will drift and tips may drip.[1]

  • The "Twist" Method:[1] When withdrawing the pipette, twist it against the inner wall of the source container to break the liquid string.[1]

• Cleaning: Immediately wipe the container threads with a dry Kimwipe, then a solvent-dampened wipe (Ethanol 70%) to prevent the cap from sticking later.[1]

Workflow B: Solubilization

• Solvent Choice: This compound is soluble in water and lower alcohols (Methanol, Ethanol).[1]

• Mixing: Add solvent to the substance.[1] Vortexing is preferred over shaking to prevent foam generation (surfactant-like properties).[1]

• Heating: If heating is required to lower viscosity, do not exceed 50°C. Use a water bath, not a direct hot plate, to prevent thermal decomposition.[1]

Emergency Response & Spill Management

Spill Response Workflow

• Minor Spill (<10 mL):

  • Alert nearby personnel.[1]

  • Cover spill with absorbent pads or paper towels.[1]

  • Wipe area with Isopropanol or Ethanol (Amides are often more soluble in alcohol than cold water).[1]

  • Final wash with soap and water.[1][2][6][8]

• Major Spill (>100 mL):

  • Evacuate the immediate area.[1][2][5][8]

  • Don Level 3 PPE (Splash goggles, double nitrile or butyl gloves, respirator if fumes are present).[1]

  • Dike the spill with absorbent socks to prevent drain entry.[1]

  • Absorb with vermiculite or sand.[1]

First Aid

• Eye Contact: Immediately flush with tepid water for 15 minutes .[1] Hold eyelids open. Time is critical to prevent corneal haze.[1]

• Skin Contact: Wash with soap and water.[1][2][3][6][7][8] Do not use solvents on skin (increases permeation).[1]

• Inhalation: Move to fresh air.

Waste Disposal (RCRA Considerations)

• Classification: While not typically a P-listed or U-listed acute hazardous waste, it should be treated as Hazardous Chemical Waste due to irritant properties.[1]

• Segregation:

  • Dispose of in the "Organic - Non-Halogenated" waste stream (unless mixed with halogenated solvents).[1]

  • Do not pour down the drain.[1][2] Surfactant-like qualities can foam and cause facility plumbing issues, in addition to environmental regulations.[1]

• Labeling: Label container clearly: "Contains Hexanamide, 6-hydroxy-N,N-bis(2-hydroxyethyl)-. Irritant."

References

• PubChem. Hexanamide, 6-hydroxy-N,N-bis(2-hydroxyethyl)- (Compound Summary). National Library of Medicine.[1] [Link][1]

• ECHA (European Chemicals Agency). Registration Dossier - Amides, C8-18 and C18-unsatd., N,N-bis(hydroxyethyl).[1] (Used for analog hazard bridging).[1] [Link][1]

• OSHA. Occupational Safety and Health Standards: Personal Protective Equipment (29 CFR 1910.132).[1] [Link][1]

Sources

• 1. Hexanamide [webbook.nist.gov]
• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. sds.metasci.ca [sds.metasci.ca]
• 4. CAS Common Chemistry [commonchemistry.cas.org]
• 5. tcichemicals.com [tcichemicals.com]
• 6. echemi.com [echemi.com]
• 7. fishersci.com [fishersci.com]
• 8. chemicalbook.com [chemicalbook.com]